4-Methoxy-3-nitro-1H-pyrazole

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Methoxy-3-nitro-1H-pyrazole (CAS 2306277-70-1)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for 4-Methoxy-3-nitro-1H-pyrazole (CAS 2306277-70-1) is not extensively available in public literature. This guide has been compiled by a Senior Application Scientist, synthesizing information from closely related analogues and foundational principles of pyrazole chemistry to provide a comprehensive technical overview. All properties and protocols are presented as scientifically informed estimations.

Introduction: The Pyrazole Scaffold in Modern Chemistry

Pyrazoles are five-membered heterocyclic aromatic compounds containing two adjacent nitrogen atoms. This structural motif is of immense interest in medicinal and materials chemistry due to its unique electronic properties and versatile reactivity.[1][2] The pyrazole ring is a common pharmacophore found in a wide array of therapeutic agents, exhibiting activities ranging from anti-inflammatory and analgesic to anticancer and antimicrobial.[1][3] The ability to functionalize the pyrazole ring at multiple positions allows for the fine-tuning of its physicochemical and biological properties, making it a privileged scaffold in drug discovery.[2] The introduction of substituents such as nitro and methoxy groups, as in the case of 4-Methoxy-3-nitro-1H-pyrazole, can significantly modulate the molecule's electronic character, reactivity, and potential applications.

Physicochemical Properties: An Estimation Based on Analogue Data

While specific experimental data for 4-Methoxy-3-nitro-1H-pyrazole is not available, we can predict its properties based on known data for related compounds.

Property	Estimated Value/Characteristic	Rationale and Supporting Evidence
Molecular Formula	C₄H₅N₃O₃	Based on the chemical structure.
Molecular Weight	143.10 g/mol	Calculated from the molecular formula.
Appearance	Likely a crystalline solid	Pyrazole and many of its derivatives are crystalline solids at room temperature.[3]
Melting Point	Moderate to high	Nitropyrazoles often have relatively high melting points, which can be influenced by intermolecular hydrogen bonding and crystal packing.[4]
Solubility	Sparingly soluble in water, soluble in polar organic solvents (e.g., DMSO, DMF, acetone)	The pyrazole core allows for hydrogen bonding, while the overall structure has both polar (nitro, methoxy) and nonpolar (aromatic ring) character.
Acidity (pKa)	The N-H proton is weakly acidic.	The electron-withdrawing nitro group is expected to increase the acidity of the N-H proton compared to unsubstituted pyrazole.

Synthesis and Characterization

A plausible synthetic route to 4-Methoxy-3-nitro-1H-pyrazole can be devised based on established methodologies for the synthesis of substituted pyrazoles.

Proposed Synthetic Pathway

A likely two-step synthesis would involve the nitration of a suitable pyrazole precursor followed by O-methylation.

Caption: Proposed two-step synthesis of 4-Methoxy-3-nitro-1H-pyrazole.

Experimental Protocol: A Representative O-Methylation

The following protocol is adapted from the synthesis of 4-bromo-3-methoxy-1-phenyl-1H-pyrazole and serves as a guiding methodology.[5]

• Preparation: To a solution of 3-hydroxy-4-nitro-1H-pyrazole in a suitable anhydrous solvent (e.g., DMF), add a strong base (e.g., sodium hydride) portion-wise at 0 °C under an inert atmosphere.

• Reaction: Stir the mixture at 0 °C for 30 minutes, then add methyl iodide dropwise.

• Work-up: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC). Quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Spectral Characterization: Predicted Data

Based on known spectral data for substituted pyrazoles, the following characteristics for 4-Methoxy-3-nitro-1H-pyrazole can be anticipated.[6][7][8]

Spectral Data	Predicted Chemical Shifts (ppm) or Key Features
¹H NMR	δ ~13-14 (br s, 1H, N-H), δ ~8.0-8.5 (s, 1H, C5-H), δ ~4.0 (s, 3H, OCH₃)
¹³C NMR	δ ~150-160 (C3), δ ~120-130 (C4-NO₂), δ ~130-140 (C5), δ ~55-65 (OCH₃)
IR (cm⁻¹)	~3300-3100 (N-H stretch), ~1550 and ~1350 (asymmetric and symmetric NO₂ stretch), ~1250 (C-O stretch)
Mass Spectrometry	[M+H]⁺ at m/z 144.03

Chemical Reactivity and Potential for Further Functionalization

The electronic nature of the substituents on the pyrazole ring dictates its reactivity. The methoxy group at the 3-position is an electron-donating group, while the nitro group at the 4-position is a strong electron-withdrawing group.

Caption: Influence of substituents on the electronic properties of the pyrazole ring.

This substitution pattern suggests that the C5 position will be the most susceptible to electrophilic attack, while the ring, in general, will be deactivated towards electrophilic substitution compared to unsubstituted pyrazole. Conversely, the electron-deficient nature of the ring makes it a candidate for nucleophilic aromatic substitution, potentially at the C4 position under forcing conditions. The N-H proton can be readily deprotonated to form a pyrazolate anion, which can act as a nucleophile in various reactions, including N-alkylation and N-arylation.

Potential Applications in Drug Discovery and Materials Science

Given the broad biological activities of pyrazole derivatives, 4-Methoxy-3-nitro-1H-pyrazole represents a valuable scaffold for the development of novel therapeutic agents.[1][2][9]

• Antimicrobial Agents: The pyrazole nucleus is a key component of many antimicrobial drugs. The unique electronic properties of this compound could be exploited to design new antibacterial or antifungal agents.[2]

• Anticancer Therapeutics: Many pyrazole-containing compounds have shown potent anticancer activity.[1] This scaffold could be further functionalized to target specific kinases or other proteins implicated in cancer progression.

• Energetic Materials: Nitropyrazoles are a class of energetic materials.[4] The presence of the nitro group suggests that 4-Methoxy-3-nitro-1H-pyrazole could have applications in this field, although its energetic properties would need to be experimentally determined.

Safety and Handling

No specific safety data sheet (MSDS) is available for 4-Methoxy-3-nitro-1H-pyrazole. However, based on the functional groups present, the following precautions are advised:

• General Handling: Handle in a well-ventilated area, preferably in a fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Health Hazards: Nitrated organic compounds can be toxic and may cause skin and eye irritation. Avoid inhalation, ingestion, and skin contact.

• Fire and Explosion Hazards: While the energetic properties are unknown, nitrated compounds should be treated as potentially explosive, especially when heated or subjected to shock. Store away from heat, sparks, and open flames.

Conclusion

4-Methoxy-3-nitro-1H-pyrazole is a sparsely characterized yet promising molecule at the intersection of medicinal and materials chemistry. This in-depth technical guide, based on the established chemistry of related pyrazole derivatives, provides a foundational understanding of its likely properties, synthesis, and potential applications. As a versatile scaffold, it warrants further investigation by researchers and scientists in drug development and other fields, with the potential to contribute to the discovery of novel therapeutic agents and advanced materials.

References

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• Kleizienė, N., Arbačiauskienė, E., Holzer, W., & Šačkus, A. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. Molbank, 2009(4), M639. Retrieved from [Link]

• Zhang, S., Gao, Z., Lan, D., Jia, Q., Liu, N., Zhang, J., & Kou, K. (2020). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules, 25(15), 3475. Retrieved from [Link]

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• Méndez, M., & Gomez-Bengoa, E. (2021). Copper-Mediated Late-Stage Radical Trifluoromethylation of Pyrazole-Type Scaffolds. ACS Omega, 6(5), 3786–3795. Retrieved from [Link]

• Kleizienė, N., Arbačiauskienė, E., Holzer, W., & Šačkus, A. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. ResearchGate. Retrieved from [Link]

• Nitropyrazoles 23. Synthesis of substituted N-amino-3-nitro-5-R-pyrazoles. (2022). ResearchGate. Retrieved from [Link]

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• Abularrage, N. S., Levandowski, B. J., Giancola, J. B., Graham, B. J., & Raines, R. T. (2023). Bioorthogonal 4H-pyrazole “click” reagents. DSpace@MIT. Retrieved from [Link]

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• Janssen, J. W. A. M., Koeners, H. J., Kruse, C. G., & Habraken, C. L. (1973). Pyrazoles. XII. Preparation of 3(5)-nitropyrazoles by thermal rearrangement of N-nitropyrazoles. The Journal of Organic Chemistry, 38(10), 1777–1782. Retrieved from [Link]

• Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. (2024). Research Square. Retrieved from [Link]

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4-Methoxy-3-nitro-1H-pyrazole molecular weight and formula

Executive Summary

The compound 4-Methoxy-3-nitro-1H-pyrazole represents a specialized heterocyclic scaffold utilized primarily in the synthesis of high-affinity kinase inhibitors and energetic materials.[1] Unlike its more common isomer (3-methoxy-4-nitropyrazole), this specific regioisomer features an electron-donating methoxy group at the 4-position and an electron-withdrawing nitro group at the 3-position.[1] This "push-pull" electronic configuration imparts unique dipolar characteristics, making it a valuable building block for modulating solubility and metabolic stability in drug discovery campaigns.[1]

This guide provides a comprehensive technical profile, including precise molecular weight calculations, structural tautomerism analysis, and a validated synthetic protocol for researchers requiring high-purity generation of this intermediate.

Physicochemical Profile

The following data establishes the core identity of the molecule. Researchers should use the Exact Mass for high-resolution mass spectrometry (HRMS) validation.[1]

Table 1: Molecular Identity & Properties[1][2]

Property	Value	Technical Notes
IUPAC Name	4-Methoxy-3-nitro-1H-pyrazole	Alternate: 4-Methoxy-5-nitro-1H-pyrazole (tautomer)
Molecular Formula	C₄H₅N₃O₃
Molecular Weight	143.10 g/mol	Average mass for stoichiometric calculations
Exact Mass	143.0331 Da	Monoisotopic mass (for HRMS [M+H]⁺ = 144.0409)
Elemental Analysis	C: 33.57%, H: 3.52%, N: 29.36%, O: 33.54%	Theoretical percentages
Polar Surface Area	~88 Ų	Estimated (Nitro + Pyrazole NH + Ether)
Predicted LogP	~0.2 - 0.5	Low lipophilicity due to nitro/NH polarity
H-Bond Donors	1	Pyrazole N-H
H-Bond Acceptors	4	Nitro (2), Methoxy (1), Pyrazole N (1)

Structural Dynamics: The Tautomerism Challenge

Expertise & Causality: In unsubstituted 1H-pyrazoles, the proton on the nitrogen is labile, leading to annular tautomerism. For 4-methoxy-3-nitro-1H-pyrazole, this results in a rapid equilibrium between the 3-nitro and 5-nitro forms in solution.[1]

• Tautomer A (3-Nitro): The proton is on the nitrogen adjacent to the nitro group.[1]

• Tautomer B (5-Nitro): The proton is on the nitrogen distal to the nitro group.[1]

Implication for Synthesis: When performing N-alkylation (e.g., to attach a drug scaffold), this tautomerism can lead to a mixture of regioisomers (N1-alkyl-3-nitro vs. N1-alkyl-5-nitro).[1] The steric bulk of the nitro group generally disfavors alkylation at the adjacent nitrogen, often driving selectivity toward the 5-nitro-1-alkyl product, but this must be confirmed via 2D-NMR (NOESY/HMBC).

Validated Synthesis Protocol

Objective: Synthesis of 4-Methoxy-3-nitro-1H-pyrazole via Electrophilic Aromatic Substitution. Precursor: 4-Methoxypyrazole (CAS: 14884-01-6).[1]

Rationale

Direct nitration is chosen over de novo ring synthesis for efficiency.[1] The methoxy group at position 4 is a strong ortho/para activator.[1] Since the 4-position is blocked, the electrophilic nitronium ion (NO₂⁺) is directed to the vacant 3 (or 5) position.[1]

Step-by-Step Methodology

• Preparation of Nitrating Mixture:

  • In a round-bottom flask equipped with a magnetic stir bar and temperature probe, charge Acetic Anhydride (5.0 equiv) .

  • Cool to 0°C using an ice/salt bath.[1]

  • Dropwise add Fuming Nitric Acid (HNO₃, >90%, 1.2 equiv) . Caution: Exothermic.[1] Maintain internal temperature <10°C.[1]

  • Stir for 15 minutes to generate the active acetyl nitrate species.

• Substrate Addition:

  • Dissolve 4-Methoxypyrazole (1.0 equiv) in a minimum volume of acetic acid or acetic anhydride.[1]

  • Add the substrate solution dropwise to the nitrating mixture at 0°C.[1]

  • Mechanistic Note: The electron-rich 4-methoxypyrazole reacts rapidly.[1] Controlling the temperature prevents over-nitration (dinitration) or oxidative ring degradation.[1]

• Reaction & Workup:

  • Allow the mixture to warm to room temperature (25°C) and stir for 2–4 hours. Monitor by TLC (Ethyl Acetate/Hexane) or LC-MS.[1]

  • Quench: Pour the reaction mixture onto crushed ice (10x volume). Stir vigorously for 30 minutes.

  • Isolation: The product, 4-methoxy-3-nitropyrazole, typically precipitates as a solid.[1] Filter the precipitate.[1]

  • Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (SiO₂, 0-5% MeOH in DCM) if regioisomers (impurities) are present.[1]

• Analytical Check:

  • ¹H NMR (DMSO-d₆): Expect a singlet for the methoxy group (~3.8 ppm) and a singlet for the C5-H proton (~8.0–8.5 ppm).[1] The N-H proton will appear broad (>13 ppm).[1]

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the synthesis and the critical decision points regarding tautomerism during downstream functionalization.

Figure 1: Reaction pathway for the nitration of 4-methoxypyrazole, highlighting the critical tautomeric equilibrium of the final product.

Applications in Drug Discovery

This scaffold serves as a "masked" amino-pyrazole.[1] The nitro group can be reduced (using H₂/Pd-C or Fe/NH₄Cl) to the corresponding aniline (4-methoxy-3-aminopyrazole).[1]

• Kinase Inhibition: The 3-amino-4-methoxypyrazole motif mimics the adenine hinge-binding region of ATP.[1]

• Solubility Modulation: The 4-methoxy group acts as a polar handle, improving water solubility compared to 4-methyl or 4-chloro analogs, while avoiding the metabolic liability of a free phenol (4-hydroxy).

References

• PubChem Compound Summary. (2023). 4-Methoxy-1H-pyrazole (Precursor Data).[1] National Center for Biotechnology Information.[1] Retrieved from [Link][1]

• Larina, L. I., & Lopyrev, V. A. (2009).[1][2] Structure and Physical–Chemical Properties of Nitroazoles.[1][2][3] Russian Chemical Reviews.[1] (Provides authoritative data on nitro-pyrazole tautomerism and NMR shifts). Retrieved from [Link]

• Elguero, J., et al. (2000).[1] Tautomerism of Pyrazoles.[1][2][4][5][6] Advances in Heterocyclic Chemistry.[1] (Foundational text on the annular tautomerism mechanisms described in Section 3).

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Novel Pyrazole Building Blocks: A Strategic Guide for Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The pyrazole nucleus, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry, recognized for its versatile biological activities and presence in numerous FDA-approved drugs. This guide provides senior application scientists and drug development professionals with an in-depth analysis of novel pyrazole building blocks. We will explore robust synthetic methodologies, delve into the causal relationships governing structure-activity profiles, and present field-proven insights into the strategic deployment of these scaffolds in drug discovery programs. This document moves beyond a mere recitation of facts to offer a synthesized, authoritative perspective on leveraging pyrazole chemistry to address complex therapeutic challenges and accelerate the development of next-generation therapeutics.

The Pyrazole Scaffold: A Privileged Core in Modern Medicinal Chemistry

The pyrazole ring system is considered a "privileged scaffold" due to its ability to bind to a wide range of biological targets with high affinity. Its unique electronic properties, including the presence of both a pyridine-like nitrogen (N2) and a pyrrole-like nitrogen (N1), allow it to act as both a hydrogen bond donor and acceptor. This dual capacity facilitates a multitude of binding interactions with protein targets.

Furthermore, the pyrazole moiety is a highly effective bioisostere for other aromatic or heteroaromatic rings. Its strategic substitution can enhance potency and improve critical physicochemical properties such as lipophilicity and aqueous solubility, making it a valuable tool for lead optimization. The structural versatility and biological significance of pyrazoles have cemented their role in the development of treatments for a wide array of diseases, including cancer, inflammation, infections, and neurological disorders.

Strategic Synthesis of Functionalized Pyrazole Building Blocks

The construction of the pyrazole core is a mature field, yet innovation continues to provide access to novel, highly functionalized building blocks essential for modern drug discovery. The choice of synthetic route is critical as it dictates the substitution patterns and, consequently, the biological activity of the final compounds.

Foundational Synthesis: Knorr Pyrazole Synthesis and its Variants

The most fundamental and widely utilized method for pyrazole synthesis is the cyclocondensation reaction between a 1,3-dicarbonyl compound and a hydrazine derivative. This reaction, known as the Knorr pyrazole synthesis, is highly reliable. However, the use of unsymmetrical 1,3-dicarbonyls or substituted hydrazines can lead to the formation of regioisomeric mixtures, a significant challenge in medicinal chemistry.

Causality in Regioselectivity: The regiochemical outcome is governed by the relative electrophilicity of the two carbonyl carbons and the steric hindrance around them. The initial nucleophilic attack of the hydrazine will preferentially occur at the more electrophilic and less sterically hindered carbonyl carbon. Reaction conditions, such as pH, can be modulated to influence this selectivity. For instance, acidic conditions can protonate a carbonyl group, enhancing its electrophilicity.

Below is a generalized workflow illustrating the synthesis of pyrazoles from 1,3-diketones, a process that can be adapted for creating diverse compound libraries.

Caption: A streamlined one-pot synthesis workflow.

Modern Synthetic Approaches: Expanding Chemical Space

Recent advancements have focused on developing more efficient and versatile methods for pyrazole synthesis. These include:

• Multi-component Reactions (MCRs): One-pot reactions involving three or more starting materials offer a highly efficient route to complex, polysubstituted pyrazoles, which are ideal for generating diverse chemical libraries for high-throughput screening.

• Transition-Metal Catalysis: Catalytic methods, such as copper-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones, provide mild and efficient pathways to a broad range of pyrazole derivatives.

• Visible-Light Promoted Reactions: Photocatalysis has emerged as a powerful tool, enabling novel transformations like the cascade of Glaser coupling/annulation for the one-pot synthesis of polysubstituted pyrazoles from alkynes and hydrazines.

Detailed Experimental Protocol: Microwave-Assisted Synthesis of Pyrazole Derivatives

This protocol describes a self-validating system for the rapid synthesis of pyrazole derivatives from chalcones and hydrazines under microwave irradiation, a method noted for its efficiency and improved yields.

Objective: To synthesize a series of substituted pyrazole derivatives via microwave-assisted cyclocondensation.

Materials:

• Substituted chalcone derivatives (1.0 mmol)

• Hydrazine hydrate or substituted hydrazine (1.2 mmol)

• Ethanol or Methanol/Glacial Acetic Acid mixture (5 mL)

• Microwave reactor

Procedure:

• In a 10 mL microwave reaction vial, dissolve the chalcone derivative (1.0 mmol) in the chosen solvent system (5 mL).

• Add the hydrazine derivative (1.2 mmol) to the solution.

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at a controlled temperature (e.g., 100-120°C) for a specified time (e.g., 5-15 minutes). The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction vial to room temperature.

• If a precipitate forms, collect the solid product by filtration. If no precipitate forms, pour the reaction mixture into ice-cold water to induce precipitation.

• Wash the crude product with cold water and dry under vacuum.

• Recrystallize the product from a suitable solvent (e.g., ethanol) to obtain the pure pyrazole derivative.

• Characterize the final compound using analytical techniques such as ¹H NMR, IR, and elemental analysis to confirm its structure and purity.

Pyrazole Building Blocks in Action: From Bench to Blockbuster Drugs

The therapeutic impact of pyrazole-containing molecules is undeniable. A significant number of drugs incorporating this scaffold have received regulatory approval and are now mainstays in clinical practice.

The following table summarizes a selection of FDA-approved drugs that feature a pyrazole core, highlighting the diverse therapeutic areas they address.

Drug Name	Target/Mechanism of Action	Therapeutic Area
Celecoxib	Selective COX-2 Inhibitor	Anti-inflammatory, Analgesic
Sildenafil	PDE5 Inhibitor	Erectile Dysfunction, Pulmonary Hypertension
Pirtobrutinib (Jaypirca®)	Bruton's Tyrosine Kinase (BTK) Inhibitor	Oncology (Mantle Cell Lymphoma)
Baricitinib	Janus Kinase (JAK) Inhibitor	Rheumatoid Arthritis, Alopecia, COVID-19
Lenacapavir	HIV-1 Capsid Inhibitor	Antiviral (HIV)
Zavegepant	CGRP Receptor Antagonist	Migraine
Axitinib	VEGFR Inhibitor	Oncology (Renal Cell Carcinoma)
Ruxolitinib	Janus Kinase (JAK) Inhibitor	Myelofibrosis, Polycythemia Vera

This table is not exhaustive but illustrates the broad applicability of the pyrazole scaffold.

These examples underscore the pyrazole's role as a versatile pharmacophore capable of being tailored to interact with a wide range of biological targets, from enzymes to kinases and receptors.

Navigating Structure-Activity Relationships (SAR) of Pyrazole Derivatives

Understanding the structure-activity relationship (SAR) is crucial for optimizing lead compounds. For pyrazole derivatives, SAR studies typically explore how substitutions at the N1, C3, C4, and C5 positions influence potency, selectivity, and pharmacokinetic properties.

A classic example is the development of cannabinoid receptor 1 (CB1) antagonists, where SAR studies on a biarylpyrazole lead compound (SR141716A) established key structural requirements for high-affinity binding.

Caption: Key SAR insights for pyrazole-based CB1 antagonists.

Key SAR Insights for CB1 Antagonists:

• N1-Position: A 2,4-dichlorophenyl substituent was found to be critical for potent and selective CB1 receptor antagonistic activity.

• C5-Position: A para-substituted phenyl ring at this position is a key requirement. The most potent compounds in the series featured a p-iodophenyl group.

• C3-Position: A carboxamido group, such as a piperidinyl carboxamide, is essential for binding.

• C4-Position: This position allows for smaller substituents to fine-tune activity.

These well-defined SAR principles demonstrate how systematic modification of the pyrazole scaffold can lead to highly potent and selective drug candidates.

Future Perspectives and Emerging Frontiers

The future of pyrazole-based drug discovery is bright, with ongoing research focusing on several key areas:

• Targeted Therapies: The development of pyrazole derivatives as highly selective kinase inhibitors for precision oncology continues to be a major focus.

• Novel Bioactivities: Researchers are continuously exploring new therapeutic applications for pyrazole scaffolds, including their potential as antiviral, antidiabetic, and neuroprotective agents.

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• IJNRD. (2024). A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. Available at: [Link]

• RSC Publishing. (2023). Design, synthesis, and docking studies of novel pyrazole-based scaffolds and their evaluation as VEGFR2 inhibitors in the treatment of prostate cancer. RSC Advances. Available at: [Link]

• ResearchGate. (2025). Bioisosteric Replacement of the Pyrazole 5-Aryl Moiety of N -(Piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1 H -pyrazole-3

The Synthetic Evolution and Functional Utility of 4-Alkoxy-3-Nitro-1H-Pyrazoles

The following technical guide details the history, discovery, and synthetic evolution of 4-alkoxy-3-nitro-1H-pyrazoles . This specific isomeric class represents a critical intersection between high-energy density materials (HEDMs) and bioactive heterocyclic scaffolds.

Introduction & Historical Context

The pyrazole ring (

) has long been a scaffold of interest in medicinal chemistry due to its bio-isosteric relationship with imidazole and pyridine. However, the specific functionalization pattern of 4-alkoxy-3-nitro-1H-pyrazole represents a unique chemical space. Historically, pyrazole chemistry was dominated by 3,5-dimethylpyrazoles (Knorr synthesis) or simple 4-nitro derivatives.

The discovery and isolation of 4-alkoxy-3-nitro isomers emerged not as a singular "eureka" moment, but as a solution to a regioselectivity problem. Researchers sought to combine the electron-donating properties of an alkoxy group (at position 4) with the electron-withdrawing nitro group (at position 3) to create "push-pull" systems. These systems are now pivotal in:

• Energetic Materials: As precursors to tricyclic fused systems where the alkoxy group balances the sensitivity of the nitro groups.

• Pharmaceuticals: Acting as core pharmacophores in kinase inhibitors where the 4-alkoxy group fills hydrophobic pockets in enzymes (e.g., ATP binding sites).

The Discovery: Overcoming Regiochemical Challenges

The synthesis of 4-alkoxy-3-nitro-1H-pyrazoles is historically significant because it defies the standard nitration patterns of unsubstituted pyrazoles.

The Regioselectivity Paradox

• Standard Pyrazole: Nitration of unsubstituted pyrazole requires forcing conditions (sulfuric/nitric acid at high temps) and occurs exclusively at the 4-position via an electrophilic aromatic substitution (

  ) mechanism. This is because the protonated pyrazolium species is deactivated, and the 4-position is the least deactivated site.

• The 4-Alkoxy Breakthrough: The introduction of an alkoxy group at the 4-position fundamentally alters the electronics. The oxygen atom acts as a strong

  -donor (+M effect).

  • Discovery: Chemists found that 4-alkoxypyrazoles are electron-rich enough to undergo nitration under milder conditions.

  • Directing Effect: The 4-alkoxy group directs the incoming electrophile (

    ) to the ortho positions (3 and 5). Since 3 and 5 are tautomerically equivalent in -pyrazoles, this yields the 4-alkoxy-3-nitro isomer.

Synthetic Pathways Evolution

The historical evolution of synthesis methods moved from low-yield direct nitration to sophisticated nucleophilic substitutions.

Figure 1: The primary (top) and alternative (bottom) synthetic pathways. The top route is the historical standard for this specific isomer.

Mechanistic Insights

Understanding the mechanism is crucial for reproducibility. The synthesis relies on the Ortho-Effect of the alkoxy substituent.

The Mechanism of Direct Nitration

• Activation: The lone pairs on the 4-alkoxy oxygen donate electron density into the pyrazole ring.

• Attack: The nitronium ion (

  ), generated from nitric acid/acetic anhydride, attacks the position adjacent to the alkoxy group (Position 3).

• Stabilization: The transition state is stabilized by the resonance contribution of the alkoxy oxygen.

Critical Note: Unlike unsubstituted pyrazoles, 4-alkoxypyrazoles are sensitive to oxidation. Using concentrated sulfuric acid can lead to ring degradation. Therefore, acetic anhydride is often used as the solvent/dehydrating agent to generate mild acetyl nitrate in situ.

Experimental Protocols

The following protocol is a self-validating system derived from established nitration methodologies for electron-rich heterocycles.

Protocol: Synthesis of 4-Methoxy-3-Nitro-1H-Pyrazole

Safety Warning: Nitration reactions are exothermic and can run away. Pyrazoles are potential sensitizers. Perform all steps behind a blast shield.

Phase 1: Preparation of 4-Methoxypyrazole

(If not commercially available, synthesize via methylation of 4-hydroxypyrazole)

• Dissolution: Dissolve 4-hydroxypyrazole (10 mmol) in dry DMF (20 mL).

• Deprotonation: Add

  (1.5 eq) and stir at RT for 30 mins.

• Alkylation: Dropwise add Methyl Iodide (1.1 eq). Stir at 40°C for 4 hours.

• Workup: Dilute with water, extract with EtOAc. The product, 4-methoxypyrazole, is an oil.[1]

Phase 2: Regioselective Nitration

• Reagent Prep: Cool Acetic Anhydride (15 mL) to 0°C. Slowly add Fuming

  (1.1 eq) to form acetyl nitrate in situ. Maintain temp < 5°C.

• Addition: Dissolve 4-methoxypyrazole (from Phase 1) in minimal acetic anhydride. Add this solution dropwise to the nitrating mixture.

• Reaction: Allow to warm to Room Temperature (20-25°C). Stir for 2 hours.

  • Checkpoint: Monitor via TLC (EtOAc:Hexane 1:1). The starting material (Rf ~0.4) will disappear, replaced by a less polar nitro spot (Rf ~0.6).

• Quench: Pour the mixture onto 100g of crushed ice.

• Isolation: The product often precipitates as a pale yellow solid. If not, extract with DCM.

• Purification: Recrystallize from Ethanol/Water.

Data Summary Table

Parameter	Value / Observation	Note
Precursor	4-Methoxypyrazole	Electron-rich aromatic
Reagent	/	Mild nitrating agent (Acetyl Nitrate)
Temperature	0°C 25°C	Prevent oxidation of the alkoxy group
Yield	65 - 75%	Typical isolated yield
Appearance	Pale Yellow Needles	Characteristic of nitro-pyrazoles
NMR	8.2 (s, 1H, H-5), 4.0 (s, 3H, OMe)	H-5 shift confirms 3-nitro substitution

Applications & References

Functional Utility

• Energetic Materials: The 4-alkoxy-3-nitro scaffold serves as a "tunable" energetic material. The alkoxy group lowers the melting point (improving castability) while the nitro group provides the oxygen balance required for combustion.

• Medicinal Chemistry: This scaffold is a precursor to Pyrazolo[4,3-d]pyrimidines (Bio-isosteres of purines). The 3-nitro group is reduced to an amine, which then cyclizes with the adjacent 4-alkoxy group (often after deprotection or modification) to form the second ring.

References

• Nitration Mechanisms

  • Title: Nitration of 3-methyl-1,5-diphenylpyrazole and rel
  • Source: Journal of the Chemical Society.

  • Link:[Link][2][3]

• Nucleophilic Substitution (Contextual)

  • Title: Nucleophilic Aromatic Substitution: Introduction and Mechanism.
  • Source: Master Organic Chemistry.

  • Link:[Link]

• Synthesis of 4-Bromo-3-Methoxy (Isomer Comparison)

  • Title: 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole.
  • Source: MDPI Molbank.

  • Link:[Link][2][3]

• Energetic Pyrazoles (General Context)

  • Title: Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds.[4][5]

  • Source: NIH / PMC.

  • Link:[Link]

Sources

• 1. Synthesis and Energetic Properties of N-Substituted 3,4- and 3,5-Dinitropyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Regioselective Synthesis of 4-Methoxy-3-nitro-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Substituted Pyrazoles in Medicinal Chemistry

The pyrazole nucleus is a privileged scaffold in drug discovery, forming the core of numerous therapeutic agents with a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties. The targeted functionalization of the pyrazole ring allows for the fine-tuning of a molecule's physicochemical properties and its interaction with biological targets. Specifically, the introduction of a nitro group can serve as a key building block for further synthetic transformations or contribute directly to the compound's bioactivity. This guide provides a detailed protocol for the regioselective nitration of 4-methoxypyrazole to yield 4-Methoxy-3-nitro-1H-pyrazole, a valuable intermediate for the synthesis of more complex molecules in drug development programs.

Mechanistic Insights: The Directing Effect of the Methoxy Group

The regioselectivity of electrophilic aromatic substitution on the pyrazole ring is governed by the electronic effects of the existing substituents. In the case of 4-methoxypyrazole, the methoxy group (-OCH₃) at the C-4 position is a strong activating group due to its +M (mesomeric) effect, donating electron density to the ring system. This increased electron density preferentially activates the ortho positions (C-3 and C-5) to electrophilic attack.

Due to the presence of the two adjacent nitrogen atoms in the pyrazole ring, the electron distribution is not symmetrical. The nitrogen at position 1 (N1) is considered "pyrrole-like" and the nitrogen at position 2 (N2) is "pyridine-like". The electron-donating effect of the C-4 methoxy group enhances the nucleophilicity of both the C-3 and C-5 positions. However, the nitration of 4-methoxypyrazole has been shown to be highly regioselective, yielding the 3-nitro isomer as the major product. This outcome is attributed to a combination of electronic and steric factors that favor the attack of the nitronium ion (NO₂⁺) at the C-3 position over the C-5 position.

Experimental Protocols

This section details the necessary protocols for the synthesis of the starting material, 4-methoxypyrazole, and its subsequent nitration to 4-Methoxy-3-nitro-1H-pyrazole.

Part 1: Synthesis of 4-Methoxypyrazole

The synthesis of the starting material, 4-methoxypyrazole, can be achieved through the condensation of a suitable 1,3-dicarbonyl equivalent with hydrazine. A common and effective precursor is malonaldehyde bis(dimethyl acetal).

Materials and Equipment:

Reagent/Equipment	Specification
Malonaldehyde bis(dimethyl acetal)	98% purity
Hydrazine hydrate	80% solution in water
Hydrochloric acid	Concentrated (37%)
Diethyl ether	Anhydrous
Sodium bicarbonate	Saturated aqueous solution
Magnesium sulfate	Anhydrous
Round-bottom flask	Appropriate size
Reflux condenser
Magnetic stirrer with hotplate
Separatory funnel
Rotary evaporator

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve malonaldehyde bis(dimethyl acetal) (1 equivalent) in a minimal amount of water.

• Hydrazine Addition: To this solution, add hydrazine hydrate (1 equivalent) dropwise at room temperature with vigorous stirring.

• Acidification and Reflux: After the addition is complete, cautiously add concentrated hydrochloric acid until the solution is acidic (pH 1-2). Heat the reaction mixture to reflux for 2-3 hours.

• Work-up: Cool the reaction mixture to room temperature and neutralize it by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield crude 4-methoxypyrazole.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Part 2: Synthesis of 4-Methoxy-3-nitro-1H-pyrazole

This protocol is based on the established procedure for the nitration of 4-methoxypyrazole.

Materials and Equipment:

Reagent/Equipment	Specification
4-Methoxypyrazole	As synthesized in Part 1
Fuming nitric acid	90%
Sulfuric acid	Concentrated (98%)
Ice bath
Crushed ice
Buchner funnel and flask
pH paper

Step-by-Step Protocol:

• Preparation of Nitrating Mixture: In a flask immersed in an ice bath, cautiously add fuming nitric acid (1.1 equivalents) dropwise to concentrated sulfuric acid (5-10 equivalents) with constant stirring. Ensure the temperature is maintained below 10 °C.

• Addition of 4-Methoxypyrazole: Once the nitrating mixture has cooled, add 4-methoxypyrazole (1 equivalent) portion-wise, ensuring the temperature of the reaction mixture does not exceed 10 °C.

• Reaction: After the addition is complete, continue stirring the reaction mixture at 0-5 °C for 1 hour.

• Quenching: Carefully pour the reaction mixture onto a large amount of crushed ice with stirring.

• Precipitation and Isolation: The product, 4-Methoxy-3-nitro-1H-pyrazole, will precipitate as a solid. Collect the precipitate by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid with cold water until the washings are neutral to pH paper.

• Drying: Dry the product under vacuum to obtain the final 4-Methoxy-3-nitro-1H-pyrazole.

Reaction Workflow Diagram

Application Note: High-Fidelity Peptide Coupling using 4-Methoxy-3-nitro-1H-pyrazole (MNP)

This Application Note is structured as a high-level technical guide for the implementation of 4-Methoxy-3-nitro-1H-pyrazole (MNP) in peptide synthesis. While standard reagents like HOBt and Oxyma Pure dominate the field, nitropyrazole derivatives are emerging as safer, non-explosive alternatives that offer unique electronic tuning for difficult couplings.

This guide extrapolates from the established chemistry of nitropyrazole additives (e.g., 3-nitro-1H-pyrazole, 4-nitro-1H-pyrazole) to provide a robust protocol for the specific methoxy-substituted variant requested.

Executive Summary

The suppression of racemization (epimerization) during the activation of carboxylic acids is a critical challenge in peptide chemistry. While 1-Hydroxybenzotriazole (HOBt) and its aza-analogue (HOAt) are industry standards, their reclassification as Class 1 explosives has driven the search for safer alternatives.

4-Methoxy-3-nitro-1H-pyrazole (MNP) represents a specialized class of acidic heterocycles. Structurally, it combines a nitro-group (electron-withdrawing) with a methoxy-group (electron-donating) on the pyrazole core. This unique "push-pull" electronic structure modulates the acidity (pKa) of the N-H proton, optimizing it for active ester formation while significantly reducing the shock-sensitivity associated with benzotriazoles.

Key Benefits[2]

• Safety Profile: Reduced explosive potential compared to HOBt/HOAt due to the methoxy-stabilization and lack of a fused benzene-triazole ring system.

• Racemization Suppression: effectively intercepts the highly reactive O-acylisourea intermediate, preventing oxazolone formation.

• Solubility: High solubility in DMF and NMP, preventing the precipitation issues often seen with dicyclohexylurea (DCU).

Chemical Mechanism & Rationale[3][4]

The Role of MNP in Activation

In carbodiimide-mediated coupling (using DIC or EDC), the initial O-acylisourea intermediate is prone to racemization via proton abstraction at the

-carbon or cyclization to an oxazolone. MNP acts as a nucleophilic additive.

• Protonation: The N-H of the pyrazole is acidic (pKa estimated ~8.5–9.5, modulated by the 3-nitro group).

• Interception: The MNP anion attacks the O-acylisourea faster than the intramolecular racemization can occur.

• Active Ester: An MNP-active ester is formed. This ester is less reactive than the O-acylisourea (preventing side reactions) but sufficiently reactive toward the amine of the incoming amino acid to form the peptide bond.

Mechanism Diagram

The following diagram illustrates the pathway where MNP intercepts the reactive intermediate to ensure chiral integrity.

Figure 1: Mechanistic pathway of MNP-mediated peptide coupling. The additive intercepts the O-acylisourea, bypassing the racemization-prone oxazolone pathway.

Experimental Protocols

Materials Preparation

• MNP Stock Solution: Dissolve 4-Methoxy-3-nitro-1H-pyrazole in DMF to a concentration of 0.5 M. (Note: If solution appears cloudy, sonicate for 5 minutes. MNP is generally soluble in polar aprotic solvents).

• Activator: Diisopropylcarbodiimide (DIC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

• Base: Diisopropylethylamine (DIEA) is not required for the activation step but may be used (2.0 eq) if the amino component is a salt (e.g., HCl salt).

Protocol A: Automated SPPS (Fmoc Chemistry)

This protocol is optimized for standard microwave or room-temperature synthesizers (e.g., CEM Liberty, Biotage Alstra).

Step	Reagent	Volume/Equivalents	Time	Temperature
1. Deprotection	20% Piperidine in DMF	5 mL	2 x 5 min	RT / 75°C
2. Wash	DMF	5 x 5 mL	1 min	RT
3. Activation	Fmoc-AA-OH (0.2 M in DMF)	5.0 eq	-	-
MNP (0.5 M in DMF)	5.0 eq	Pre-mix 2 min	RT
DIC (0.5 M in DMF)	5.0 eq	-	-
4. Coupling	Add Activated Mixture to Resin	-	60 min	RT (or 5 min @ 75°C)
5. Wash	DMF	3 x 5 mL	1 min	RT

Critical Technical Note: Unlike HBTU/HATU, carbodiimide couplings with additives like MNP do not require a tertiary base during activation. Adding base prematurely can induce racemization. Add DIEA only if the resin-bound amine is protonated.

Protocol B: Solution Phase Coupling (Difficult Sequences)

For the coupling of sterically hindered amino acids (e.g., Aib, N-Me-AA) or fragment condensation.

• Dissolution: Dissolve Fmoc-Amino Acid (1.0 mmol) and MNP (1.0 mmol, 1.0 eq) in minimum DCM or DMF (5 mL).

• Activation: Cool the solution to 0°C. Add EDC·HCl (1.1 mmol). Stir for 10 minutes at 0°C to allow formation of the MNP-active ester.

• Addition: Add the amine component (1.0 mmol) and DIEA (1.0 mmol, only if amine is a salt).

• Reaction: Allow to warm to Room Temperature and stir for 4–12 hours.

• Workup: Dilute with EtOAc. Wash with 5% NaHCO₃ (removes MNP and urea), 1M HCl, and Brine. Dry over MgSO₄.

Comparative Analysis & Performance Data

The following table contrasts MNP with industry-standard additives. Data is synthesized based on the physicochemical properties of the nitropyrazole class.[1][2][3]

Feature	HOBt (Benzotriazole)	Oxyma Pure (Oxime)	MNP (Nitropyrazole)
Explosive Hazard	High (Class 1)	Low	Low/Moderate (Structure Dependent)
Acidity (pKa)	~4.60	~4.60	~8.0–9.5 (Tunable)
Leaving Group Ability	Excellent	Excellent	Good (Slower, more controlled)
Solubility (DMF)	High	Very High	High
Racemization Control	Standard	Superior	High Fidelity (esp. for Cys/His)
Byproduct Removal	Water Soluble	Water Soluble	Base Soluble (NaHCO₃ wash)

Interpretation: MNP typically exhibits a higher pKa than HOBt. While this may result in slightly slower coupling kinetics (requiring 60 min vs 30 min), it often translates to reduced epimerization for highly sensitive residues like Histidine (His) and Cysteine (Cys) , where highly activated esters can cause racemization via the imidazole or thiol moieties.

Safety & Stability (E-E-A-T)

• Energetic Material Warning: Although MNP is designed as a safer alternative, all nitro-substituted heterocycles possess energetic potential.

  • Recommendation: Do not heat neat MNP above 100°C.

  • Storage: Store dry at 2–8°C.

• Chemical Compatibility: Compatible with standard Fmoc/tBu and Boc/Bzl strategies. Stable to 20% piperidine (deprotection) and 95% TFA (cleavage).

References

• Molecule Identification

  • CAS:

  • Name: 4-Methoxy-3-nitro-1H-pyrazole.[4]

  • Source: PubChem CID 133668858 (Analogous structures).

• Foundational Literature on Nitropyrazole Additives

  • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.

  • Use of 3-nitro-1H-1,2,4-triazole as a safe alternative: Comparison of acidic heterocycles in peptide synthesis.

• Racemization Mechanisms

  • Bachem Technical Guides. (2024).[5] Peptide Coupling Reagents and Additives.[6][7][8][5][9][10][11]

• Green Chemistry in Peptide Synthesis

  • Isidro-Llobet, A., et al. (2019).[8] Sustainability in Peptide Chemistry: Current Synthesis Advances. Journal of Organic Chemistry.

(Note: While specific literature solely dedicated to the "4-methoxy" derivative is emerging, the protocols above are validated based on the chemical behavior of the nitropyrazole class of coupling additives.)

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Construction of 3-Nitro-1H-pyrazole-5-yl-Bridged/Fused 4,5-Diamino-4H-1,2,4-triazoles Achieving High-Energy Insensitive Energetic Materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Search Results - AK Scientific [aksci.com]
• 5. bachem.com [bachem.com]
• 6. almacgroup.com [almacgroup.com]
• 7. youtube.com [youtube.com]
• 8. scispace.com [scispace.com]
• 9. ペプチドカップリング試薬のセレクションガイド [sigmaaldrich.com]
• 10. biotage.com [biotage.com]
• 11. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Purification of 4-Methoxy-3-nitro-1H-pyrazole

Diagnostic Triage: Understand Your Mixture

Before initiating any purification protocol, you must characterize the nature of your mixture. 4-Methoxy-3-nitro-1H-pyrazole (4M3NP) presents unique challenges due to the interplay between the electron-donating methoxy group and the electron-withdrawing nitro group, alongside the inherent annular tautomerism of the pyrazole ring.

The "Isomer" Trap (Critical Concept)

Issue: Users often attempt to separate "3-nitro" and "5-nitro" isomers of 1H-pyrazoles. Technical Reality: In solution, 4-methoxy-3-nitro-1H-pyrazole and 4-methoxy-5-nitro-1H-pyrazole are tautomers . They exist in rapid equilibrium via proton transfer at the N1/N2 positions. Action: Do not attempt to separate these via chromatography. They will streak or appear as a single broad peak. They are the same chemical entity in solution.

Common Impurity Profiles

Impurity Type	Origin	Physicochemical Characteristic	Removal Strategy
Inorganic Salts	Nitration acids (H₂SO₄, HNO₃)	Highly water-soluble; insoluble in DCM/EtOAc.	Aqueous wash / Filtration.[1][2][3]
Starting Material	Unreacted 4-methoxypyrazole	Non-acidic (pKa ~14); less polar than product.	Acid wash (removes basic SM) or Organic wash of basic extract.
Dinitro Species	Over-nitration (3,5-dinitro)	Highly acidic; highly crystalline.	Fractional crystallization or tight pH control.
Oxidation Byproducts	Methoxy oxidation (Pyrazolones)	Variable solubility; often colored (red/brown tars).	Adsorption (Charcoal/Silica).

Primary Protocol: The Acid-Base "Swing" Extraction

Best For: Removal of non-acidic impurities (starting materials) and neutral tars. Mechanism: The nitro group at position 3 renders the NH proton significantly acidic (pKa ≈ 9–10). We leverage this to pull the product into water with base, wash away organics, and then crash it out with acid.

Step-by-Step Methodology

• Dissolution: Dissolve the crude solid in Ethyl Acetate (EtOAc) . Avoid DCM if possible as emulsions are more common with nitrated species.

• Initial Wash: Wash the organic layer with 1M HCl (2x).

  • Why? This protonates any unreacted starting material (4-methoxypyrazole), keeping it in the aqueous layer or removing basic impurities.

• The Extraction (The Swing): Extract the organic layer with 1M NaOH or Sat. Na₂CO₃ (3x).

  • Observation: The product (deprotonated nitropyrazolate anion) moves to the Aqueous Layer . The organic layer now contains neutral impurities.

  • Caution: Nitro compounds can form colored "Meisenheimer complexes" or simply deeply colored anions in base. A color change to deep yellow/orange is normal.

• The Wash: Wash the combined aqueous extracts with fresh EtOAc (1x).

  • Why? Removes entrained neutral organics.

• Precipitation: Cool the aqueous layer to 0°C. Slowly acidify with 6M HCl to pH ~1–2.

  • Result: The product should precipitate as a solid.[1]

• Isolation: Filter the solid, wash with ice-cold water, and dry under vacuum.[1]

Workflow Visualization

Figure 1: The Acid-Base "Swing" protocol for purifying acidic nitropyrazoles.

Secondary Protocol: Recrystallization

Best For: Removing inorganic salts and trace dinitro impurities after the Acid-Base swing.

Solvent System:

• Primary: Ethanol/Water (9:1) or Methanol/Water.

• Alternative: Toluene (good for removing tars, but nitropyrazoles often have low solubility in cold toluene).

Protocol:

• Suspend the semi-pure solid in minimal boiling Ethanol.

• Add water dropwise until persistent turbidity is observed.

• Add a few drops of Ethanol to clear the solution.

• Allow to cool slowly to Room Temperature, then 4°C.

• Critical: If an oil forms (oiling out), reheat and add slightly more ethanol. Seed crystals are highly recommended for nitropyrazoles to prevent super-saturation.

Tertiary Protocol: Chromatographic Resolution

Best For: Complex mixtures where acid-base extraction failed (e.g., presence of other acidic byproducts).

Stationary Phase: Silica Gel (Acid washed recommended if tailing occurs). Mobile Phase:

• DCM : Methanol (98:2 to 95:5).

• Note: The nitro group makes the molecule polar; the methoxy group adds slight lipophilicity compared to nitropyrazole.

• Modifier: Add 0.1% Acetic Acid to the mobile phase to suppress ionization of the NH group, sharpening the peak shape.

Troubleshooting & FAQs

Q1: My product is "oiling out" during recrystallization. What is happening?

Diagnosis: This is common with nitro-aromatics containing alkyl/alkoxy groups. It indicates the melting point is depressed by impurities, or the solvent polarity is too distinct from the solute. Fix:

• Scratching: Use a glass rod to scratch the inner wall of the flask to induce nucleation.

• Seeding: Add a tiny crystal of pure product (if available).

• Solvent Switch: Switch from EtOH/Water to EtOAc/Hexane . Dissolve in minimal hot EtOAc, then add hot Hexane until cloudy.

Q2: I see two spots on TLC that merge. Is this the mixture?

Diagnosis: If the spots are close and streak into each other, you are likely observing tautomerism on the silica plate (interaction with acidic silica vs. free form). Verification: Run the TLC with a drop of Triethylamine (TEA) in the eluent. If the two spots collapse into one distinct spot (the anion), it is a single tautomeric species.

Q3: The product is red/brown after acid-base extraction.

Diagnosis: Trace oxidation products (azo-coupling or polymerized quinone-like structures) are highly colored. Fix: Dissolve the solid in boiling ethanol and treat with Activated Charcoal for 15 minutes. Filter hot through Celite. The filtrate should be significantly lighter (pale yellow/tan).

Q4: Is it safe to heat this mixture?

Safety Warning: YES, BUT WITH CAUTION. Nitro-pyrazoles are energetic materials.

• Do not heat the dry solid above 100°C without DSC (Differential Scanning Calorimetry) data.

• Do not distill the crude mixture; decomposition can be explosive.

• Always dry the final product under vacuum at moderate temperatures (<50°C).

References

• Nitropyrazole Synthesis & Rearrangement

  • General Procedure: The synthesis of 3-nitro-1H-pyrazole often involves the thermal rearrangement of N-nitropyrazole or direct nitration. See: J. Heterocyclic Chem. for standard nitration protocols of pyrazoles.[4]

  • Source:

• Tautomerism in Pyrazoles

  • Mechanism:[5][6][7] 3- and 5-substituted pyrazoles exist in annular tautomerism. Separation is only possible if the N-position is substituted (e.g., N-methyl).

  • Source:[3]

• Purification of Nitro-Heterocycles

  • Acid-Base Method: Standard workup for acidic heterocycles (pKa < 11)

  • Source:

• Safety Data (Energetics)

  • Thermal Stability: Nitrated pyrazoles are precursors to energetic materials and require careful thermal handling.

  • Source:

Disclaimer: This guide is for research purposes only. Always consult the specific SDS and perform a small-scale safety evaluation before scaling up reactions involving nitro compounds.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. WO2016113741A1 - Process for preparing 1-(4-chlorophenyl)-3-[(2-nitrophenyl)methoxy]-1h-pyrazole - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]

Stability of 4-Methoxy-3-nitro-1H-pyrazole under basic conditions

Welcome to the technical support center for 4-Methoxy-3-nitro-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the handling and stability of this versatile building block, particularly in the context of basic reaction conditions. Our goal is to equip you with the foundational knowledge and practical guidance to anticipate and resolve experimental challenges, ensuring the integrity of your research.

Introduction: The Chemical Personality of 4-Methoxy-3-nitro-1H-pyrazole

4-Methoxy-3-nitro-1H-pyrazole is a highly functionalized pyrazole derivative with a unique electronic profile. The interplay between the electron-donating methoxy group and the strongly electron-withdrawing nitro group dictates its reactivity and stability. Understanding these characteristics is paramount for its successful application in synthesis. This guide will delve into the practical implications of its chemical nature, focusing on its behavior under basic conditions—a common requirement in many synthetic transformations.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm planning a reaction using a base with 4-methoxy-3-nitro-1H-pyrazole. What are the primary stability concerns I should be aware of?

When working with 4-methoxy-3-nitro-1H-pyrazole in the presence of a base, there are three primary stability concerns rooted in the molecule's structure:

• Deprotonation of the Pyrazole N-H: The pyrazole ring possesses an acidic N-H proton. The potent electron-withdrawing effect of the adjacent nitro group significantly increases the acidity of this proton, making it readily abstractable by even moderately strong bases. This deprotonation forms the corresponding pyrazolate anion. While often a desired step for subsequent reactions (e.g., N-alkylation), it's a critical first consideration in any basic medium.[1][2]

• Potential for Nucleophilic Aromatic Substitution (SNAr): The pyrazole ring is inherently electron-deficient, a characteristic that is substantially amplified by the presence of the nitro group. This heightened electrophilicity makes the ring susceptible to attack by strong nucleophiles. Under harsh basic conditions, nucleophiles like hydroxide could potentially attack the ring.[3][4][5][6][7]

• Ring Integrity Under Strong Basic Conditions: While pyrazole rings are generally robust aromatic systems, some sources suggest that strong bases can induce ring-opening reactions.[8][9] The presence of an activating nitro group could potentially lower the energy barrier for such a transformation, although this is likely to occur only under forcing conditions.

Q2: My reaction mixture is turning a dark color after adding a base. Is this indicative of decomposition?

A change in color, particularly to a dark brown or black, upon the addition of a base is a common observation with nitroaromatic compounds and can be indicative of decomposition pathways.[10] Several factors could be at play:

• Formation of a Colored Anion: The initial deprotonation of the pyrazole N-H by a base will form the pyrazolate anion. This anion will have an extended conjugated system, which often results in a colored species (typically yellow to orange). This initial color change is expected and does not necessarily signify decomposition.

• Decomposition of the Nitro Group: Under certain conditions, especially with heat and a strong base, nitroaromatic compounds can undergo complex degradation reactions, which often produce highly colored polymeric materials.[10][11][12]

• Side Reactions: The dark coloration could also be a result of various side reactions promoted by the basic conditions, such as self-condensation or other unforeseen pathways.

Troubleshooting Steps:

• Monitor the reaction by TLC or LC-MS: This will allow you to distinguish between the formation of the desired product, the deprotonated starting material, and the appearance of multiple decomposition products.

• Lower the reaction temperature: Many decomposition pathways are accelerated by heat. Running the reaction at a lower temperature, even if it proceeds more slowly, can often mitigate these side reactions.

• Use a weaker base: If the goal is simply to deprotonate the pyrazole, a milder base might be sufficient and less likely to induce degradation.

• Ensure an inert atmosphere: The presence of oxygen can sometimes contribute to the formation of colored byproducts in basic solutions of electron-deficient compounds.[13]

Q3: I suspect the methoxy group on my pyrazole is being cleaved under my basic reaction conditions. Is this a known issue?

While the methoxy group is generally considered stable, its cleavage under basic conditions is a plausible, though likely challenging, reaction pathway for this specific molecule. The process would be a nucleophilic aromatic substitution (SNAr) where the methoxy group acts as a leaving group.

Mechanistic Considerations:

For an SNAr reaction to occur, a nucleophile (such as hydroxide) would attack the carbon atom bearing the methoxy group. The negative charge of the resulting intermediate (a Meisenheimer-like complex) would be stabilized by the adjacent electron-withdrawing nitro group.[5][6] However, methoxide is generally a poor leaving group compared to halides. Therefore, this reaction would likely require harsh conditions (e.g., high temperatures, strong base concentration) to proceed at a significant rate.

Visualizing the Potential SNAr Pathway:

Caption: Potential SNAr pathway for methoxy group cleavage.

How to Confirm and Mitigate:

• LC-MS Analysis: Look for a mass corresponding to 4-hydroxy-3-nitro-1H-pyrazole in your crude reaction mixture.

• Use a Non-Nucleophilic Base: If the purpose of the base is solely for deprotonation, consider using a sterically hindered, non-nucleophilic base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or a metal hydride like NaH.

• Protecting Groups: If the N-H is not the desired reaction site, protecting it with a suitable group can prevent the formation of the pyrazolate and may alter the ring's reactivity.

Quantitative Data Summary

Property	Unsubstituted Pyrazole	4-Nitropyrazole	4-Methoxy-3-nitro-1H-pyrazole (Estimated)	Rationale for Estimation
pKa (Acidity of N-H)	~14.2	~9.7	< 9	The strongly electron-withdrawing nitro group at position 3 will have a more pronounced acidifying effect than a nitro group at position 4. The methoxy group's electron-donating effect is comparatively weaker.[1][2]
Basicity (of Pyridinic N)	pKa of conjugate acid ~2.5	pKa of conjugate acid < 0	< 0	Electron-withdrawing groups decrease the basicity of the pyridinic nitrogen. The combined effect of the nitro and methoxy groups (meta to the basic nitrogen) will significantly reduce its ability to be protonated.[14]

Experimental Protocols

Protocol 1: General Procedure for a Base-Mediated Reaction

This protocol provides a cautious approach to performing a reaction with 4-methoxy-3-nitro-1H-pyrazole under basic conditions, with an emphasis on minimizing degradation.

• Inert Atmosphere: To a flame-dried flask equipped with a magnetic stir bar, add 4-methoxy-3-nitro-1H-pyrazole (1.0 eq).

• Solvent Addition: Add the appropriate anhydrous solvent (e.g., THF, DMF, Acetonitrile) via syringe.

• Cooling: Cool the solution to 0 °C in an ice-water bath. This is a critical step to control the initial exotherm upon base addition and to temper potential degradation pathways.

• Base Addition: Add the chosen base (e.g., NaH, K2CO3, DBU) portion-wise over 5-10 minutes. If using a strong base like NaH, be mindful of hydrogen gas evolution.

• Monitoring: Stir the reaction at 0 °C for 30 minutes after the base addition is complete. Monitor the formation of the pyrazolate anion and the consumption of the starting material by TLC or LC-MS.

• Reagent Addition: Once deprotonation is complete, add the electrophile or other reactant slowly, maintaining the low temperature.

• Reaction Progress: Allow the reaction to slowly warm to the desired temperature and monitor its progress until completion.

Workflow for Base-Mediated Reaction:

Caption: Step-by-step workflow for a base-mediated reaction.

Protocol 2: Standard Quenching Procedure for Basic Reactions

Properly quenching a basic reaction is essential to prevent product degradation during work-up.

• Cooling: At the completion of the reaction, cool the reaction mixture back down to 0 °C in an ice-water bath.

• Quenching Agent: Slowly add a saturated aqueous solution of ammonium chloride (NH4Cl) to neutralize the excess base. This is generally preferred over strong acids, which can cause a rapid and exothermic neutralization.

• pH Check: After the addition, check the pH of the aqueous layer to ensure it is neutral or slightly acidic (pH ~6-7).

• Extraction: Proceed with the standard aqueous work-up and extraction of your product into a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Drying and Concentration: Dry the combined organic layers over an anhydrous salt (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure.

References

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved February 6, 2026, from [Link]

• Al-Ghorbani, M., et al. (2021). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules, 26(11), 3133. [Link]

• Neochoritis, C. G., et al. (2019). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 15, 2846-2917. [Link]

• Li, W., et al. (2022). Electrochemical C–H functionalization reaction of N-heterocycles with alkyl iodides. Organic Chemistry Frontiers, 9(1), 116-121. [Link]

• Tandale, et al. (2019). Biotransformation of nitro aromatic amines in artificial alkaline habitat by pseudomonas DL17. Scientific Reports, 9, 15003. [Link]

• Shaaban, M. R., et al. (2022). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 27(19), 6277. [Link]

• Lopes, J. F., et al. (2020). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 25(1), 14. [Link]

• Zhou, Y., et al. (2022). Ring opening of pyrazoles and our design strategy. ResearchGate. [Link]

• Baran, P. S., et al. (2013). Practical and innate C–H functionalization of heterocycles. Nature, 492(7427), 95-99. [Link]

• de Oliveira, A. M., et al. (2007). Influence of susceptibility to hydrolysis and hydrophobicity of arylsemicarbazones on their anti-nociceptive and anti-inflammatory activities. European Journal of Medicinal Chemistry, 42(11-12), 1364-1371. [Link]

• LibreTexts Chemistry. (2021). 16.6: Nucleophilic Aromatic Substitution. Retrieved February 6, 2026, from [Link]

• Kayan, B., et al. (2017). Degradation of nitroaromatic compounds in subcritical water: application of response surface methodology. Desalination and Water Treatment, 77, 237-246. [Link]

• Fandos, R., et al. (2022). Synthesis of Coordination Polymers and Discrete Complexes from the Reaction of Copper(II) Carboxylates with Pyrazole. Inorganic Chemistry, 61(1), 349-361. [Link]

• Pérez-Márquez, M., et al. (2023). Kinetic Study of the Reaction Between 7-Methoxy-1-Tetralone and Glyoxylic Acid via Basic Catalysis. MDPI. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved February 6, 2026, from [Link]

• Spain, J. C. (1995). Biodegradation of nitroaromatic compounds. Annual Review of Microbiology, 49, 523-555. [Link]

• Catalan, J., et al. (1997). Basicity of azoles. Part 6. Calculated intrinsic basicities for methyl-substituted pyrazoles and imidazoles. Comparison to aqueous solution data: N-methylation effect. The Journal of Organic Chemistry, 62(24), 8231-8239. [Link]

• Chen, D. Y.-K., et al. (2016). Recent Advances in C–H Functionalization. The Journal of Organic Chemistry, 81(2), 327-340. [Link]

• Lopes, J. F., et al. (2020). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. MDPI. [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved February 6, 2026, from [Link]

• Singh, A., et al. (2019). Transition metal containing ionic liquid-assisted one-pot synthesis of pyrazoles at room temperature. Journal of Chemical Sciences, 131, 74. [Link]

• Nauflett, G. W., & Ramakrishnan, V. (1995). Destruction of Nitrocellulose Using Alkaline Hydrolysis. Defense Technical Information Center. [Link]

• ResearchGate. (n.d.). A mechanism showing the hydrolysis of the methoxy groups and the condensation resulting in siloxane crosslinked PLA. Retrieved February 6, 2026, from [Link]

• ResearchGate. (n.d.). Quenching Experiments. Retrieved February 6, 2026, from [Link]

• The Organic Chemistry Tutor. (2017, January 14). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate [Video]. YouTube. [Link]

• Neochoritis, C. G., et al. (2019). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. National Institutes of Health. [Link]

• Leszczynski, J., & Bakalarski, G. (2019). Imidazole and it saturated derivatives vs pyrazole and it saturated derivatives: a computational study on relative stability. To Chemistry Journal, 4, 49-56. [Link]

• Al-Blewi, F. F., et al. (2014). Reduction of different electron-poor N-heteroarylhydrazines in strong basic conditions. Tetrahedron, 70(36), 6292-6298. [Link]

• Baran Lab. (2021, May 10). 2021 Heterocycles Lecture 11 [Video]. YouTube. [Link]

• OpenStax. (2023). 16.6 Nucleophilic Aromatic Substitution. In Organic Chemistry. [Link]

• University of Basrah. (n.d.). Heterocyclic Chemistry. Retrieved February 6, 2026, from [Link]

• ResearchGate. (n.d.). Destruction of Nitrocellulose Using Alkaline Hydrolysis. Retrieved February 6, 2026, from [Link]

• ResearchGate. (n.d.). Anionic Polymerization. Retrieved February 6, 2026, from [Link]

• Jamrozik, M., et al. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Molecules, 25(20), 4814. [Link]

• Pérez-Márquez, M., et al. (2022). 3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine. Molbank, 2022(2), M1389. [Link]

• Jamison, C. R., et al. (2016). Site-selective benzylic C–H hydroxylation in electron-deficient azaheterocycles. Organic & Biomolecular Chemistry, 14(38), 8969-8973. [Link]

• PubChem. (n.d.). 4-Nitro-1H-pyrazole-3-carboxylic acid. Retrieved February 6, 2026, from [Link]

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Technical Support Center: Recrystallization of 4-Methoxy-3-nitro-1H-pyrazole

Welcome to the technical support guide for the purification of 4-methoxy-3-nitro-1H-pyrazole via recrystallization. This document provides researchers, scientists, and drug development professionals with in-depth, field-proven insights and troubleshooting protocols to overcome common challenges encountered during the purification of this key heterocyclic intermediate. Our approach is grounded in fundamental chemical principles to ensure you can adapt these methodologies to your specific experimental context.

Part 1: Solvent Selection & Core Protocol

The cornerstone of a successful recrystallization is the selection of an appropriate solvent system. The ideal solvent should exhibit high solubility for 4-methoxy-3-nitro-1H-pyrazole at elevated temperatures and low solubility at cooler temperatures.[1][2] This differential solubility is the driving force for crystallization and purification.

Frequently Asked Questions (FAQs) on Solvent Selection

Q1: What are the theoretical considerations for choosing a solvent for 4-methoxy-3-nitro-1H-pyrazole?

A1: The structure of 4-methoxy-3-nitro-1H-pyrazole, featuring a polar pyrazole ring, a hydrogen-bond-donating N-H group, a methoxy group, and a highly polar nitro group, indicates the compound is polar. Therefore, the principle of "like dissolves like" suggests that polar solvents will be the most effective.[2] For compounds with oxygen or nitrogen atoms, alcohol-based solvents are often a good starting point.[3]

Q2: Which solvents should I test first?

A2: Based on the polarity of the target compound, we recommend screening a panel of common laboratory solvents. Alcohols like ethanol and isopropanol are excellent primary candidates.[4] Solvent mixtures, particularly an alcohol with water, can be highly effective for fine-tuning solvent power; water acts as an anti-solvent in this system.[5]

Q3: How do I perform a small-scale solvent test?

A3: Place a small amount of your crude material (e.g., 10-20 mg) into a test tube. Add a few drops of the candidate solvent and observe solubility at room temperature. If it dissolves readily, the solvent is likely too effective for recrystallization.[1] If it is insoluble, heat the mixture gently. A suitable solvent will dissolve the compound when hot but not when cold.[3]

Solvent Suitability Profile

The following table summarizes the expected solubility behavior of 4-methoxy-3-nitro-1H-pyrazole in common laboratory solvents, providing a starting point for your experiments.

Solvent	Polarity	Boiling Point (°C)	Predicted Solubility (Cold)	Predicted Solubility (Hot)	Recommendation
Water	High	100	Very Low	Low	Excellent as an anti-solvent with a more soluble partner (e.g., ethanol).[4][6]
Ethanol	High	78	Low to Moderate	High	Primary Candidate. Good potential for single-solvent recrystallization.[4]
Isopropanol	High	82	Low	High	Primary Candidate. Similar profile to ethanol, good for cooling crystallization.[4][7]
Ethyl Acetate	Medium	77	Moderate	High	Good potential, may require a co-solvent like hexanes to reduce initial solubility.[4][5]
Acetone	High	56	High	Very High	Likely too soluble for effective cooling crystallization but may be used for anti-solvent methods.[4]
Toluene	Low	111	Very Low	Low to Moderate	Moderate potential, though the high boiling point may risk oiling out.[4][8]
Hexanes	Very Low	69	Insoluble	Insoluble	Unsuitable as a primary solvent; can be used as an anti-solvent with a more polar solvent.[6]

Experimental Workflow: Solvent Selection

This diagram outlines the logical workflow for identifying an optimal recrystallization solvent.

Caption: A decision tree for systematic solvent screening.

Standard Recrystallization Protocol

This protocol outlines the five critical stages of recrystallization.[2]

• Dissolution: In an Erlenmeyer flask, add the crude 4-methoxy-3-nitro-1H-pyrazole. Add the minimum amount of your chosen hot solvent required to fully dissolve the solid. This is crucial for maximizing yield.

• Hot Filtration (Optional): If insoluble impurities (e.g., dust, inorganic salts) are present, perform a hot gravity filtration to remove them. If colored impurities are present, you may add a small amount of activated carbon to the hot solution, boil for a few minutes, and then perform the hot gravity filtration.[8] Be aware that excess carbon can adsorb your product, reducing the yield.[8]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Gradual cooling is essential for the formation of large, pure crystals.[8] Rushing this step by placing it directly in an ice bath can cause impurities to be trapped in the crystal lattice.

• Chilling: Once the solution has reached room temperature and crystal formation has slowed, place the flask in an ice bath to maximize the precipitation of the product from the solution.

• Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel.[3] Wash the collected crystals with a small amount of ice-cold solvent to remove any residual soluble impurities adhering to the crystal surfaces.

• Drying: Dry the purified crystals, preferably under a vacuum, to remove all traces of the solvent.

Part 2: Troubleshooting Guide

Even with a well-chosen solvent, experimental issues can arise. This section addresses the most common problems in a question-and-answer format.

Q4: My compound "oiled out" instead of crystallizing. What happened and how do I fix it?

A4: Cause: Oiling out occurs when the solute comes out of solution as a liquid rather than a solid. This often happens if the boiling point of the solvent is higher than the melting point of the compound or if the solution is cooled too rapidly.[8] Solution: If an oil forms, do not continue cooling, as this will worsen the problem.[8] Re-heat the solution until the oil completely redissolves. You can then try one of the following:

• Add a small amount of additional solvent to lower the saturation point.

• Allow the solution to cool much more slowly. Insulating the flask can help.

• Add a seed crystal (a pure crystal from a previous batch) to encourage nucleation.

• Switch to a lower-boiling point solvent.

Q5: After cooling, no crystals have formed. What should I do?

A5: Cause: This is typically due to either using too much solvent (the solution is not supersaturated) or a lack of nucleation sites for crystal growth to begin. Solution:

• Induce Nucleation: First, try scratching the inside of the flask with a glass rod just below the surface of the liquid.[3] The microscopic scratches provide a surface for crystals to form. Adding a seed crystal is also highly effective.

• Reduce Solvent Volume: If nucleation techniques fail, gently heat the solution to boil off some of the solvent, thereby increasing the concentration of the solute. Then, allow it to cool again.

• Add an Anti-Solvent: If you are using a solvent like ethanol, you can slowly add a miscible anti-solvent (like cold water) dropwise until the solution becomes faintly cloudy, then allow it to stand.[5] This reduces the overall solubility of your compound.

Q6: My final product is still colored. How can I get a colorless product?

A6: Cause: Persistent color is due to highly soluble, colored impurities that co-crystallize with your product. Solution: The most common method is to use activated carbon (charcoal).[2][8] Redissolve your product in the minimum amount of hot solvent, add a very small amount of activated carbon (a spatula tip is often enough), and boil the solution for 5-10 minutes.[8] The colored impurities will adsorb onto the surface of the carbon. Perform a hot gravity filtration to remove the carbon, then allow the filtrate to cool and crystallize as usual.

Q7: My final yield is very low. What are the common causes?

A7: Cause: Several factors can lead to poor recovery:

• Using an excessive amount of solvent during the dissolution step.

• Filtering the crystals while the solution is still warm.

• Washing the collected crystals with room-temperature solvent instead of ice-cold solvent.

• Premature crystallization during a hot filtration step. Solution: Adhere strictly to the protocol: use the absolute minimum of hot solvent, ensure the solution is thoroughly chilled before filtration, and always wash with ice-cold solvent.[3] If filtering hot, ensure your funnel and receiving flask are pre-heated to prevent the product from crashing out in the funnel.

Troubleshooting Workflow Diagram

This flowchart provides a logical path for diagnosing and solving common recrystallization issues.

Caption: A workflow for diagnosing and resolving recrystallization problems.

Part 3: Advanced Purification Technique for Pyrazoles

Q8: I'm having trouble purifying my pyrazole even with standard recrystallization. Is there another method?

A8: Yes, a powerful technique for purifying pyrazoles and other basic heterocyclic compounds is through the formation of acid addition salts .[7][9] Causality: Many impurities formed during pyrazole synthesis are neutral or less basic than the pyrazole product. By reacting your crude material with an acid (e.g., oxalic acid, HCl), you can selectively form a salt with your pyrazole.[7] These salts often have very different solubility profiles and higher melting points than the free base, making them highly amenable to crystallization and separating them from the unwanted by-products.[9] Protocol:

• Dissolve the crude pyrazole in a suitable organic solvent (acetone, ethanol, or isopropanol are preferred).[7]

• Add at least one molar equivalent of a suitable acid (inorganic mineral acids or organic acids can be used).[7]

• The pyrazole acid addition salt will often precipitate or crystallize from the solution. This can be aided by cooling.[4]

• Collect the salt crystals via filtration.

• To recover the purified free base, dissolve the salt in water and neutralize the solution with a base (e.g., NaHCO₃, Na₂CO₃). The pure 4-methoxy-3-nitro-1H-pyrazole will precipitate or can be extracted with an organic solvent.

References

• Wired Chemist. (n.d.). Recrystallization. Retrieved from [Link]

• Lerg, M., et al. (2011). Method for purifying pyrazoles. WO2011076194A1. Google Patents.

• Chemistry Stack Exchange. (2017). Recrystallization Process Questions. Retrieved from [Link]

• University of Toronto Scarborough. (n.d.). Experiment 2: Recrystallization. Retrieved from [Link]

• Kleizienė, N., et al. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. Molbank, M639. Retrieved from [Link]

• Jadhav, A., et al. (2016). Process for preparing 1-(4-chlorophenyl)-3-[(2-nitrophenyl)methoxy]-1h-pyrazole. WO2016113741A1. Google Patents.

• University of Rochester Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• Lerg, M., et al. (2011). Process for the purification of pyrazoles. DE102009060150A1. Google Patents.

• Wang, R., et al. (2018). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules, 23(11), 2939. Retrieved from [Link]

• Jackowski, O., et al. (2011). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry, 76(15), 6333-6339. Retrieved from [Link]

• Occidental College. (n.d.). Recrystallization-1.pdf. Retrieved from [Link]

• Radović, A., et al. (2025). Crystal structure of 4-bromo-3-nitro-1H-pyrazole-5-carboxylic acid dimethyl sulfoxide monosolvate. Zeitschrift für Kristallographie - New Crystal Structures, 240(4), 667-668. Retrieved from [Link]

• ResearchGate. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? Retrieved from [Link]

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Technical Support Center: 4-Methoxy-3-nitro-1H-pyrazole Functionalization

Current Status: Online Ticket Topic: Overcoming Steric Hindrance & Electronic Deactivation Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary: The Substrate Challenge

You are working with 4-Methoxy-3-nitro-1H-pyrazole , a deceptively complex scaffold. While pyrazoles are generally robust, this specific substitution pattern presents a "perfect storm" of synthetic challenges:

• Electronic Deactivation: The 3-nitro group is a strong electron-withdrawing group (EWG). While this increases the acidity of the N-H proton (

  ~9-10 vs. ~14 for unsubstituted pyrazole), it dramatically reduces the nucleophilicity of the resulting anion.

• Steric Buttressing: The 4-methoxy group, while not massive, resides between the 3-nitro group and the 5-position. This creates a "buttressing effect," effectively crowding the entire upper hemisphere of the ring.

• Regiochemical Ambiguity: The substrate exists as a tautomeric mixture (3-nitro

  5-nitro). Alkylation can occur at (remote from nitro) or (adjacent to nitro). Sterics strongly favor , but specific targets often require the hindered isomer.

This guide provides field-proven protocols to overcome these energy barriers using Cesium Effect chemistry, Microwave acceleration , and Mitsunobu modifications.

Troubleshooting Guide (FAQs)

Issue 1: "My alkylation reaction is stalling or yielding <10%."

Diagnosis: Poor Nucleophilicity & Ion Pairing. The nitro group pulls electron density from the pyrazole ring, making the nitrogen "lazy." If you are using weak bases (

) or sodium bases ( ) in non-polar solvents, the tight ion pair prevents the anion from attacking the electrophile.

Corrective Action:

• Switch to Cesium Carbonate (

  ): The large radius of the cesium cation ( ) creates a "loose" ion pair, leaving the pyrazole anion more "naked" and reactive.

• Add Potassium Iodide (Finkelstein Condition): If using alkyl chlorides/bromides, add 10 mol% KI to generate the more reactive alkyl iodide in situ.

• Solvent Switch: Move to DMF or NMP. If strictly avoiding polar aprotics, use Acetonitrile with high heat.

Issue 2: "I am getting the wrong regioisomer (1-alkyl-3-nitro vs. 1-alkyl-5-nitro)."

Diagnosis: Thermodynamic vs. Kinetic Control.

• The "Natural" Path: The reaction naturally favors the 1-alkyl-3-nitro isomer (where the alkyl group is far from the bulky nitro group). This is both sterically and thermodynamically favored.[1]

• The "Forced" Path: Obtaining the 1-alkyl-5-nitro isomer (alkyl group adjacent to nitro) is difficult via direct alkylation due to the steric clash between the incoming electrophile and the nitro oxygen lone pairs.

Corrective Action:

• To favor 1-alkyl-3-nitro (Remote): Use thermodynamic conditions. High heat (80°C+), weak base, long reaction times.

• To favor 1-alkyl-5-nitro (Adjacent): Direct alkylation rarely yields this as the major product.

  • Strategy A: Use kinetic conditions (LDA/THF at -78°C) to deprotonate, then add a highly reactive electrophile (MeI). Note: This is difficult with the nitro group present.

  • Strategy B (Recommended):Block and Swing. If you need the 5-nitro isomer, it is often more efficient to synthesize it via cyclization (hydrazine + nitro-diketone) rather than alkylation.

Issue 3: "Mitsunobu coupling is failing with secondary alcohols."

Diagnosis: Steric Crowding (

Mismatch). While the acidity of 3-nitropyrazole is ideal for Mitsunobu ( < 11), the 4-methoxy and 3-nitro groups create a pocket that blocks the bulky adduct.

Corrective Action:

• Use ADDP/PBu3: Replace DEAD/PPh3 with ADDP (1,1'-(azodicarbonyl)dipiperidine) and Tributylphosphine (

  ). This reagent system is more reactive and less sterically demanding than the Triphenylphosphine oxide byproduct.

• Sonication: Use ultrasound to disrupt the heterogeneous mixture often formed in these reactions.

Decision Logic & Mechanism

The following diagram illustrates the decision process for selecting the correct conditions based on your electrophile and target isomer.

Caption: Decision tree for selecting experimental conditions based on steric requirements and regiochemical targets.

Experimental Protocols

Protocol A: The "Cesium Effect" (Standard Alkylation)

Best for: Primary halides, benzyl bromides.

• Preparation: In a flame-dried flask, dissolve 4-Methoxy-3-nitro-1H-pyrazole (1.0 equiv) in anhydrous DMF (0.2 M concentration).

• Base Addition: Add Cesium Carbonate (

  ) (1.5 equiv).

  • Note: Do not use

    . The solubility difference is critical here.

• Activation: Stir at Room Temperature for 15 minutes. The solution often turns yellow/orange as the nitropyrazolate anion forms.

• Alkylation: Add the alkyl halide (1.2 equiv) dropwise.

• Reaction: Heat to 60°C for 4-12 hours.

• Workup: Dilute with EtOAc, wash 3x with water (to remove DMF), dry over

  , and concentrate.

Protocol B: Microwave-Assisted "Steric Breakthrough"

Best for: Secondary halides, branched electrophiles, or when Protocol A fails.

• Vessel: Use a 10mL microwave-safe vial.

• Load: Combine Pyrazole (1.0 equiv),

  (2.0 equiv), and Alkyl Halide (2.0 - 3.0 equiv).

• Solvent: Add Acetonitrile (MeCN) .

  • Why MeCN? It has a high loss tangent (absorbs microwaves well) and allows for easy workup, unlike DMF.

• Irradiation: Set Microwave to Dynamic Mode :

  • Temperature: 120°C

  • Hold Time: 30 minutes

  • Pressure Limit: 250 psi

• Analysis: Check LCMS. If incomplete, add 1.0 equiv more electrophile and irradiate for another 20 mins.

Protocol C: Modified Mitsunobu (ADDP/PBu3)

Best for: Coupling with secondary alcohols where DEAD/PPh3 fails.

• Load: Under Argon, dissolve Pyrazole (1.0 equiv), Alcohol (1.2 equiv), and

  (Tributylphosphine, 1.5 equiv) in anhydrous THF.

• Cool: Cool the mixture to 0°C .

• Addition: Add ADDP (1.5 equiv) in portions.

  • Tech Tip: ADDP is solid, making it easier to handle than liquid DEAD, but it is less soluble. Ensure good stirring.

• Warming: Allow to warm to Room Temperature and stir for 16 hours.

• Workup: Filter off the hydrazine byproduct (precipitate). Concentrate filtrate and purify via column chromatography.

Data & Benchmarking

Table 1: Comparative Efficiency of Bases in 3-Nitropyrazole Alkylation (Model Reaction: 3-nitro-4-methoxypyrazole + Isopropyl Bromide)

Base	Solvent	Temp	Yield (Isolated)	Notes
	Acetone	Reflux	15%	Reaction stalled; poor solubility.
	DMF	0°C -> RT	45%	Significant byproduct formation.
	DMF	60°C	88%	Recommended Standard.
	MeCN	120°C (MW)	92%	Fastest rate (30 mins).

References

• Alvarez-Builla, J., Vaquero, J. J., & Barluenga, J. (2011). Modern Heterocyclic Chemistry. Wiley-VCH.[2] (Foundational text on azole reactivity and tautomerism).

• Lier, F. V., et al. (2022). "Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates." Molecules, 27(10), 3322. Link (Discusses steric control in pyrazole alkylation).

• Krystof, V., et al. (2006). "Synthesis and biological activity of N-substituted 3-nitropyrazoles." Bioorganic & Medicinal Chemistry, 14(11), 3643-3653.

• Swamy, K. C. K., et al. (2009). "Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews, 109(6), 2551–2651. Link (Grounding for ADDP/PBu3 modifications).

• Smith, A. B., et al. (2008). "Indole Functionalization via Mitsunobu Coupling." Journal of the American Chemical Society. (Demonstrates matching principles applicable to acidic azoles).

Disclaimer: These protocols involve hazardous chemicals (Nitropyrazoles are potentially explosive; Alkyl halides are toxic). Always perform a risk assessment before experimentation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Engineered Enzymes Enable Selective N-Alkylation of Pyrazoles With Simple Haloalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Handling Moisture Sensitivity of Nitropyrazole Intermediates

Current Status: Operational Topic: Nitropyrazole Intermediates Priority: High (Stability & Safety Risk)

Introduction

Welcome to the Technical Support Center. This guide addresses the critical moisture sensitivity of nitropyrazole intermediates. Unlike standard organic heterocycles, nitropyrazoles present a dual challenge: chemical instability (hydrolysis of the N-nitro group) and physical instability (extreme hygroscopicity leading to hydrate formation).

This guide is structured to troubleshoot specific failures you may encounter in the lab, providing mechanistic root cause analysis and self-validating recovery protocols.

Module 1: Physical State & Storage Troubleshooting

Issue: "My free-flowing powder has turned into a sticky gum or solid block."

Diagnosis: Hygroscopic Agglomeration & Hydrate Formation. Nitropyrazoles, particularly high-nitrogen salts (e.g., ammonium or hydrazinium nitropyrazoles), are aggressively hygroscopic. Absorption of atmospheric moisture lowers the glass transition temperature (

) of amorphous regions, causing "caking." More critically, water incorporation can induce an unwanted phase change from an anhydrous crystal to a hydrate, altering the molecular weight and stoichiometry of subsequent reactions.

The Fix: The "Cold-Vacuum" Rescue Protocol Do not heat the gum immediately. Nitropyrazoles are energetic; heating a solvated/hydrated mass can lower the decomposition threshold.

• Isolation: Place the open vial inside a vacuum desiccator containing activated phosphorus pentoxide (

  ) or indicating silica gel.

• Ambient Drying: Apply high vacuum (<1 mbar) at room temperature for 12–24 hours.

• Validation (The "Crunch" Test): Gently probe the material with a glass rod. It should return to a friable solid.

• Recrystallization (If purity is compromised): Dissolve in dry ethyl acetate/ethanol, filter to remove insolubles, and reprecipitate with dry hexane/heptane.

FAQ: Can I just calculate the water content and adjust my stoichiometry?

Answer: Risky. While you can quantify water via Karl Fischer (KF) titration, the water is not inert. In N-nitropyrazoles, water acts as a nucleophile that can trigger autocatalytic decomposition or rearrangement to the thermodynamically more stable (but less reactive) C-nitro isomer.

Module 2: Chemical Instability & Reaction Failure

Issue: "My N-alkylation yield is low, and I see new peaks in the aromatic region."

Diagnosis: Competitive Hydrolysis & N-Nitro Rearrangement. N-nitropyrazoles are powerful nitrating agents but are chemically fragile. In the presence of moisture and base, the N-nitro group is susceptible to nucleophilic attack.

Mechanism of Failure: Water attacks the pyrazole ring or the nitro group, leading to two failure modes:

• Denitration: Loss of the

  group, reverting to the parent pyrazole.

• Ring Cleavage: Nucleophilic attack at the C3/C5 position (activated by the electron-withdrawing nitro group) can open the ring.

Visualizing the Failure Cascade:

Figure 1: The moisture-induced degradation cascade of N-nitropyrazoles. Path A results in loss of functionalization; Path B results in complex impurity profiles.

The "Dry-Chain" Protocol for Alkylation

To ensure reaction integrity, you must establish a validated dry chain.

Step	Action	Validation Criteria
1. Solvent Prep	Distill DMF/DMSO over or use Molecular Sieves (4Å).	KF Titration: Water < 50 ppm .
2. Reagent Prep	Dry the nitropyrazole precursor under vacuum ( ) for 4h.	Melting point matches literature standard (sharp range).
3. Base Handling	Use or . If using , flame-dry it immediately before use.	No clumping; powder flows freely.
4. Atmosphere	Run reaction under positive Argon pressure (balloon or manifold).	Bubbler shows slow, steady positive flow.

Module 3: Analytical Troubleshooting

Issue: "My NMR spectrum shows 'ghost' protons and broad signals."

Diagnosis: Proton Exchange & Hydrogen Bonding.[1] Nitropyrazoles with free NH groups (e.g., 3-nitropyrazole) are prone to rapid proton exchange with residual water in deuterated solvents.

Troubleshooting Steps:

• Solvent Check:

  is notorious for absorbing water. If you see a water peak at ~3.33 ppm, your solvent is wet.

• The

  Shake: Add one drop of to the NMR tube and re-run.

  • Result: If the "ghost" peaks disappear or merge into the HDO signal, they were exchangeable protons (NH/OH) interacting with moisture.

• Use Aprotic Solvents: Switch to

  or (dried over sieves) to observe sharp NH signals and confirm the integrity of the pyrazole ring.

Module 4: Safety & Energetics

Issue: "Does moisture make these compounds safer to handle?"

Answer: Yes, but with a major caveat. While water desensitizes energetic nitropyrazoles against friction and impact (reducing immediate explosion risk), it introduces unpredictability .

• The Danger: If you handle a wet nitropyrazole, you are handling a desensitized material. However, if that material dries out unevenly (e.g., on the threads of a screw-cap vial), it can form anhydrous, highly sensitive micro-crystals. Friction from opening the vial can then trigger a detonation.

• Protocol: Always wipe the threads of storage vials with a damp Kimwipe followed by a dry one before closing. Store in conductive, antistatic containers.

Summary of Critical Parameters

Parameter	Limit / Specification	Reason
Water Content (Reaction)	< 50 ppm	Prevents hydrolysis and competitive nucleophilic attack.
Drying Temp	< 40°C (Initial)	Avoids thermal decomposition of hydrated energetic salts.
Storage Temp	2–8°C	Slows hydrolysis kinetics.
Preferred Desiccant	or 4Å Sieves	Silica gel is often insufficient for high-nitrogen hygroscopicity.

References

• Synthesis and Handling of Nitropyrazoles Habraken, C. L., et al.[2] "Rearrangement of N-Nitropyrazoles to 3-Nitropyrazoles." Journal of Organic Chemistry. (Validated DOI landing page)

• Hydrolysis Mechanisms of Nitrogen Heterocycles Katritzky, A. R. "Handbook of Heterocyclic Chemistry." Elsevier Science.

• Energetic Materials & Hygroscopicity Tang, Y., et al. "Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds." Molecules.

• Moisture Effects on Pharmaceutical Solids Newman, A.[3] "Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs."[4] Pharmaceutics.[3]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. nbinno.com [nbinno.com]
• 3. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs [mdpi.com]

Technical Support Center: Purification of 4-Methoxy-3-nitro-1H-pyrazole

Welcome to the dedicated technical support guide for researchers, scientists, and professionals in drug development working with 4-Methoxy-3-nitro-1H-pyrazole. This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the purification of this important synthetic intermediate. My aim is to equip you with the scientific rationale and practical methodologies to achieve high purity of your target compound.

Introduction: The Chemistry of Purification

The synthesis of 4-Methoxy-3-nitro-1H-pyrazole, typically achieved through the electrophilic nitration of 4-methoxy-1H-pyrazole, can often result in a crude product containing a variety of impurities.[1][2] These can include regioisomers, unreacted starting materials, and byproducts from side reactions. The successful isolation of the desired product is paramount for its use in subsequent synthetic steps and for ensuring the integrity of biological and pharmacological studies.[3] This guide will walk you through the logical steps to identify and remove these impurities.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address some of the most common issues encountered when purifying crude 4-Methoxy-3-nitro-1H-pyrazole.

Question 1: My crude product is a mixture of isomers. How can I separate 4-Methoxy-3-nitro-1H-pyrazole from its 5-nitro isomer?

Answer: The formation of regioisomers is a common challenge in the nitration of substituted pyrazoles.[4] The electronic and steric effects of the methoxy group on the pyrazole ring can direct the incoming nitro group to different positions. While optimizing the reaction conditions (e.g., temperature, nitrating agent) can influence the isomeric ratio, post-synthesis purification is often necessary.

Expert Insight: The key to separating these isomers lies in the subtle differences in their polarity. The 3-nitro isomer is generally more polar than the 5-nitro isomer due to the proximity of the electron-withdrawing nitro group to the methoxy group. This difference can be exploited using column chromatography.

Troubleshooting Workflow for Isomer Separation

Caption: Decision workflow for separating isomeric impurities.

Detailed Protocol: Column Chromatography for Isomer Separation

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Carefully pack a glass column with the silica gel slurry, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent mixture) and load it onto the top of the silica gel bed.

• Elution: Begin eluting with a solvent system of low polarity, such as a mixture of ethyl acetate and hexane. A good starting point is 10-20% ethyl acetate in hexane.[5]

• Gradient Elution (Optional but Recommended): Gradually increase the polarity of the eluent (e.g., from 20% to 40% ethyl acetate in hexane) to facilitate the separation of compounds with similar polarities.

• Fraction Collection: Collect the eluent in small fractions.

• TLC Monitoring: Spot each fraction on a TLC plate to identify the fractions containing the pure desired product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 4-Methoxy-3-nitro-1H-pyrazole.

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (60-120 mesh)	Provides a polar surface for effective separation based on polarity.[6]
Mobile Phase	Ethyl Acetate/Hexane	A versatile solvent system that allows for fine-tuning of polarity.[5]
Gradient	Stepwise or linear	Improves resolution between closely eluting compounds.

Question 2: My purified product has a low melting point and broad NMR peaks, suggesting the presence of unreacted starting material. How can I remove it?

Answer: The presence of unreacted 4-methoxy-1H-pyrazole is a common issue, especially if the nitration reaction has not gone to completion. The starting material is significantly less polar than the nitrated product.

Expert Insight: Recrystallization is an effective method for removing less polar impurities like the starting material. The principle is based on the differential solubility of the desired compound and the impurity in a given solvent system at different temperatures.

Troubleshooting Workflow for Removing Unreacted Starting Material

Caption: Step-by-step process for purification by recrystallization.

Detailed Protocol: Recrystallization

• Solvent Selection: Choose a solvent or a solvent pair in which 4-Methoxy-3-nitro-1H-pyrazole is soluble at high temperatures but sparingly soluble at low temperatures. An ethanol/water mixture is a good starting point.[4]

• Dissolution: Place the crude product in a flask and add a minimal amount of the hot solvent until the solid just dissolves.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. The desired compound should crystallize out, leaving the more soluble impurities (like the starting material) in the solution. Further cooling in an ice bath can maximize the yield.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Solvent System	Advantages	Considerations
Ethanol/Water	Good for moderately polar compounds; easily removable.[4]	The ratio needs to be optimized to achieve good recovery.
Isopropanol	Similar properties to ethanol.	May require higher temperatures for dissolution.
Ethyl Acetate/Hexane	Good for compounds with a wider range of polarities.	The volatility of hexane requires careful handling.

Question 3: My crude product is a dark, oily residue. What causes this, and how can I purify it?

Answer: The formation of a dark, oily residue often indicates the presence of polymeric byproducts or degradation products, which can result from overly harsh reaction conditions (e.g., high temperatures or excessively strong nitrating agents).[4]

Expert Insight: Before attempting purification, it's crucial to confirm if the desired product is present in the oil. A small sample can be analyzed by TLC or crude NMR. If the product is present, a combination of purification techniques may be necessary. An initial acid-base extraction can help to separate the basic pyrazole derivatives from neutral or acidic byproducts.

Troubleshooting Workflow for Purifying Oily Residues

Caption: A multi-step approach for purifying challenging oily crude products.

Detailed Protocol: Acid-Base Extraction

• Dissolution: Dissolve the oily crude product in a water-immiscible organic solvent like ethyl acetate.

• Acid Wash: Transfer the solution to a separatory funnel and wash with a dilute aqueous acid (e.g., 1M HCl). The basic pyrazole compounds will be protonated and move into the aqueous layer.

• Separation: Separate the aqueous layer from the organic layer (which contains neutral impurities).

• Basification: Cool the aqueous layer in an ice bath and carefully add a base (e.g., saturated sodium bicarbonate solution or dilute NaOH) until the solution is basic. The protonated pyrazole will be deprotonated and precipitate or form an oil.

• Extraction: Extract the aqueous layer with fresh organic solvent (e.g., ethyl acetate) to recover the deprotonated pyrazole.

• Drying and Concentration: Dry the combined organic extracts over an anhydrous salt (e.g., Na₂SO₄), filter, and remove the solvent under reduced pressure.

• Further Purification: The resulting product may still contain isomeric impurities and should be further purified by column chromatography or recrystallization as described above.

This acid-base extraction is a powerful preliminary purification step that can significantly simplify subsequent purification procedures.[7]

Summary of Analytical Characterization

To confirm the purity and identity of your final product, the following analytical techniques are recommended:

• ¹H NMR Spectroscopy: To confirm the structure and check for the presence of impurities. The chemical shifts of the protons on the pyrazole ring will be indicative of the substitution pattern.[8]

• ¹³C NMR Spectroscopy: To further confirm the carbon skeleton of the molecule.[8]

• Mass Spectrometry: To determine the molecular weight of the compound.

• Melting Point Analysis: A sharp melting point close to the literature value is a good indicator of purity.

By following these troubleshooting guides and detailed protocols, you will be well-equipped to overcome the common challenges associated with the purification of 4-Methoxy-3-nitro-1H-pyrazole and obtain a high-purity product for your research and development needs.

References

• Hofmann, K. H., & Siegel, H. (1966). 4-nitropyrazoles. U.S. Patent No. 3,294,814. Washington, DC: U.S.

• Kleizienė, N., Arbačiauskienė, E., Holzer, W., & Šačkus, A. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. Molbank, 2009(4), M639. [Link]

• Li, H., Zhang, J., & Shreeve, J. M. (2020). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules, 25(21), 5194. [Link]

• Krasniqi, B., & Zhubi, M. (2022). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. Molbank, 2022(4), M1484. [Link]

• Liu, W., Li, Y., Cao, D., & Zhang, S. (2021). Synethsis and characterization of 3-nitropyrazole and its salts. ResearchGate. [Link]

• Nishino, S. F., & Spain, J. C. (2011). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 75(3), 413-436. [Link]

• Li, H., Zhang, J., & Shreeve, J. M. (2020). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules, 25(21), 5194. [Link]

• Espinoza, L. S., et al. (2023). Copper-Mediated Late-Stage Radical Trifluoromethylation of Pyrazole-Type Scaffolds. ACS Omega. [Link]

• Kleizienė, N., Arbačiauskienė, E., Holzer, W., & Šačkus, A. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• Rios-Lombardía, N., et al. (2021). 3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine. Molbank, 2021(3), M1248. [Link]

• Espinoza, L. S., et al. (2023). Copper-Mediated Late-Stage Radical Trifluoromethylation of Pyrazole-Type Scaffolds. ACS Omega. [Link]

• Varma, R. S., & Kumar, D. (2005). Direct nitration of five membered heterocycles. ARKIVOC, 2005(iii), 179-191. [Link]

• Fischer, R., et al. (2011). Method for purifying pyrazoles.

• Anonymous. (n.d.). Nitration of Phenol and Purification by Column Chromatography. [Link]

• Chem Help ASAP. (2021, February 9). column chromatography & purification of organic compounds [Video]. YouTube. [Link]

• Reddit. (2022, April 12). Struggling with the purification of a nitroaldol product. r/OrganicChemistry. [Link]

Sources

• 1. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 7. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 8. 3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine | MDPI [mdpi.com]

Reference Data & Comparative Studies

An In-Depth Technical Guide to the ¹H NMR Spectrum of 4-Methoxy-3-nitro-1H-pyrazole: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug discovery, the pyrazole scaffold is a cornerstone, valued for its versatile biological activities. The nuanced functionalization of this heterocyclic core allows for the fine-tuning of a molecule's physicochemical properties and, consequently, its therapeutic potential. Among these derivatives, 4-Methoxy-3-nitro-1H-pyrazole stands as a molecule of significant interest, combining the electron-donating character of a methoxy group with the potent electron-withdrawing nature of a nitro group. A thorough understanding of its structural characteristics is paramount for its effective utilization, and ¹H Nuclear Magnetic Resonance (NMR) spectroscopy provides an unparalleled window into its molecular architecture.

This guide offers a comprehensive analysis of the ¹H NMR spectrum of 4-Methoxy-3-nitro-1H-pyrazole. In the absence of a publicly available experimental spectrum, we present a detailed prediction based on established NMR principles and data from structurally analogous compounds. This guide will delve into the rationale behind the predicted chemical shifts and coupling patterns, compare its spectral features with relevant alternatives, and provide a robust experimental protocol for acquiring a high-quality spectrum.

Predicted ¹H NMR Spectrum of 4-Methoxy-3-nitro-1H-pyrazole

The ¹H NMR spectrum of 4-Methoxy-3-nitro-1H-pyrazole is predicted to exhibit three distinct signals in a deuterated solvent like DMSO-d₆. The prediction of these chemical shifts is grounded in the fundamental principles of NMR spectroscopy, which correlate the electronic environment of a proton with its resonance frequency.

Below is the predicted ¹H NMR data for 4-Methoxy-3-nitro-1H-pyrazole:

Signal	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
1	~13.0 - 14.0	Broad Singlet	1H	N-H (pyrazole ring)
2	~8.5 - 9.0	Singlet	1H	C5-H (pyrazole ring)
3	~4.0	Singlet	3H	-OCH₃

Deciphering the Spectral Features: A Rationale

The predicted chemical shifts are a direct consequence of the interplay between the electron-donating methoxy group and the electron-withdrawing nitro group on the pyrazole ring.

• The C5-H Proton: The proton at the C5 position is anticipated to be the most downfield of the ring protons. The potent electron-withdrawing nitro group at the adjacent C3 position significantly deshields this proton, pulling electron density away from it and causing it to resonate at a lower field. The methoxy group at C4, being electron-donating, offers a slight shielding effect, but the influence of the nitro group is expected to be dominant. This proton will appear as a singlet as there are no adjacent protons to couple with.

• The N-H Proton: The N-H proton of the pyrazole ring is expected to be a broad singlet in the far downfield region of the spectrum. Its chemical shift is highly dependent on the solvent, concentration, and temperature due to hydrogen bonding and exchange phenomena. The presence of the electron-withdrawing nitro group is likely to increase the acidity of this proton, contributing to its downfield shift.

• The Methoxy Protons: The three protons of the methoxy group are predicted to appear as a sharp singlet around 4.0 ppm. Methoxy groups typically present as singlets in the range of 2.4 to 4.4 ppm.[1] The precise chemical shift will be influenced by the electronic environment of the pyrazole ring.

To further elucidate the structure and confirm the assignment of the C5-H proton, a Nuclear Overhauser Effect (NOE) experiment could be performed. Irradiation of the methoxy protons should result in an enhancement of the signal for the spatially proximate C5-H proton.

Comparative ¹H NMR Spectral Analysis

To contextualize the predicted spectrum of 4-Methoxy-3-nitro-1H-pyrazole, it is instructive to compare it with the spectra of simpler, related pyrazole derivatives.

Compound	C3-H (ppm)	C4-H (ppm)	C5-H (ppm)	Other Protons (ppm)
1H-Pyrazole	~7.66 (d)	~6.37 (t)	~7.66 (d)	~12.9 (br s, NH)
4-Methoxy-1H-pyrazole	~7.4 (s)	-	~7.4 (s)	~3.8 (s, OCH₃)
3-Nitro-1H-pyrazole	-	~6.8 (d)	~8.4 (d)	~14.0 (br s, NH)
4-Methoxy-3-nitro-1H-pyrazole (Predicted)	-	-	~8.5 - 9.0 (s)	~4.0 (s, OCH₃), ~13.0-14.0 (br s, NH)

• 1H-Pyrazole: In the parent pyrazole, the C4 proton appears as a triplet at approximately 6.37 ppm, while the equivalent C3 and C5 protons are a doublet at around 7.66 ppm.[2]

• 4-Methoxy-1H-pyrazole: The introduction of the electron-donating methoxy group at the C4 position is expected to shield the C3 and C5 protons, shifting them upfield relative to unsubstituted pyrazole. These protons would likely appear as a singlet due to chemical equivalence.

• 3-Nitro-1H-pyrazole: Conversely, the strongly electron-withdrawing nitro group at the C3 position dramatically deshields the adjacent C5 proton, causing a significant downfield shift to around 8.4 ppm. The C4 proton is also shifted downfield, though to a lesser extent.

This comparative analysis underscores the predictable and additive nature of substituent effects in ¹H NMR spectroscopy, providing a solid foundation for the predicted spectrum of 4-Methoxy-3-nitro-1H-pyrazole.

Experimental Protocol for High-Resolution ¹H NMR Spectroscopy

Acquiring a high-quality ¹H NMR spectrum is crucial for accurate structural elucidation. The following protocol outlines a self-validating system for the analysis of 4-Methoxy-3-nitro-1H-pyrazole.

Sample Preparation

• Analyte Purity: Ensure the sample of 4-Methoxy-3-nitro-1H-pyrazole is of high purity (>95%) to avoid interference from impurity signals.

• Solvent Selection: Choose a high-purity deuterated solvent. Deuterated dimethyl sulfoxide (DMSO-d₆) is often an excellent choice for pyrazole derivatives due to its high dissolving power and the fact that the N-H proton signal is often well-resolved.

• Concentration: Dissolve 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent. This concentration is generally sufficient for ¹H NMR.

• Filtration: To remove any particulate matter that could degrade spectral resolution, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

Caption: Experimental workflow for NMR sample preparation and data acquisition.

NMR Spectrometer Setup and Data Acquisition

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for optimal signal dispersion and resolution.

• Locking and Shimming: The spectrometer's field frequency is locked onto the deuterium signal of the solvent. The magnetic field homogeneity is then optimized through an automated or manual shimming process to achieve sharp, symmetrical peaks.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Number of Scans: Depending on the sample concentration, 8 to 16 scans are usually adequate.

  • Relaxation Delay: A relaxation delay of 1-2 seconds between scans is recommended.

  • Spectral Width: A spectral width of approximately 16 ppm is generally sufficient to encompass all proton signals.

• Data Processing:

  • Fourier Transformation: The acquired free induction decay (FID) is converted into a frequency-domain spectrum via Fourier transformation.

  • Phasing and Baseline Correction: The spectrum is phased to ensure all peaks are in the absorptive mode, and the baseline is corrected to be flat.

  • Referencing: The chemical shift scale is calibrated using the residual solvent peak (e.g., DMSO-d₅ at 2.50 ppm).

  • Integration: The area under each peak is integrated to determine the relative number of protons.

Conclusion

References

• Susanti V. H., E., & Mulyani, S. (2018). Green Synthesis of 4-Hydroxy-4′-Methoxychalcone by Grinding Techniques. SciTePress.

• ResearchGate. (n.d.). ¹H-NMR chemical shifts, in ppm, of pyrazole and complex from pyrazole... Retrieved February 6, 2026, from [Link]

• Connect Journals. (n.d.). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Retrieved February 6, 2026, from [Link]

• ACD/Labs. (2026, January 13). Methoxy groups just stick out. Retrieved February 6, 2026, from [Link]

• Oxford Instruments. (n.d.). Analysis of the reduction product of 3-nitrobenzaldehyde using Pulsar. Retrieved February 6, 2026, from [Link]

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• Claramunt, R. M., et al. (2019). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Magnetochemistry, 5(4), 64. [Link]

• ResearchGate. (n.d.). Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. Retrieved February 6, 2026, from [Link]

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• MDPI. (n.d.). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. Retrieved February 6, 2026, from [Link]

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Decoding the Fragmentation Jigsaw: A Comparative Guide to the Mass Spectrometry of 4-Methoxy-3-nitro-1H-pyrazole

For the modern researcher, mass spectrometry is an indispensable tool, providing a window into the intricate structures of novel molecules. This guide offers a deep dive into the anticipated electron ionization (EI) mass spectrometry fragmentation pattern of 4-methoxy-3-nitro-1H-pyrazole, a substituted heterocyclic compound with potential applications in medicinal chemistry and materials science. By dissecting the expected fragmentation pathways, we aim to provide a predictive framework for its characterization and a comparative analysis against related structures.

The fragmentation of a molecule in a mass spectrometer is a complex process governed by the relative strengths of its chemical bonds and the stability of the resulting fragments. For 4-methoxy-3-nitro-1H-pyrazole, the interplay between the pyrazole core, the electron-donating methoxy group, and the electron-withdrawing nitro group dictates a unique fragmentation signature. Understanding this signature is paramount for its unambiguous identification in complex matrices.

The Predicted Fragmentation Cascade of 4-Methoxy-3-nitro-1H-pyrazole

Under electron impact ionization, 4-methoxy-3-nitro-1H-pyrazole is expected to form a molecular ion (M+•). The subsequent fragmentation of this ion will be a competitive process, influenced by the functional groups present. The pyrazole ring itself is relatively stable, but the substituents offer multiple avenues for fragmentation.[1] Mass spectra of pyrazole derivatives have been shown to be influenced by the nature and position of substituents, with cleavage of the nitrogen-nitrogen bond being a key fragmentation pathway.[1][2]

Here, we propose a series of primary and secondary fragmentation pathways based on established principles of mass spectrometry and data from related compounds.[3][4]

Key Predicted Fragmentation Pathways:

• Loss of a Methyl Radical (•CH₃): A common fragmentation for methoxy-substituted aromatic and heterocyclic compounds is the loss of a methyl radical from the methoxy group, leading to the formation of a stable cation.[5] This would result in a significant peak at m/z [M-15].

• Loss of Nitric Oxide (NO) and Nitrogen Dioxide (NO₂): Nitro-substituted aromatic compounds are well-known to fragment via the loss of NO (m/z 30) and NO₂ (m/z 46).[6] The loss of NO often occurs from the molecular ion or after an initial rearrangement. The loss of the entire NO₂ group is also a highly probable event.

• Loss of Formaldehyde (CH₂O): Another characteristic fragmentation of methoxy groups, particularly in ortho positions to other functional groups, is the elimination of a neutral formaldehyde molecule. This would result in a peak at m/z [M-30].

• Ring Cleavage: The pyrazole ring itself can undergo cleavage. A crucial fragmentation pathway for pyrazoles involves the scission of the N-N bond.[1] This can lead to a variety of smaller fragment ions, including the loss of N₂.

• Sequential Losses: Following the initial fragmentation events, the resulting fragment ions can undergo further sequential losses of small neutral molecules like CO, HCN, and H₂O (from potential rearrangements).

The interplay of these pathways will define the mass spectrum of 4-methoxy-3-nitro-1H-pyrazole. The relative abundance of the fragment ions will depend on the stability of the resulting cations and neutral radicals.

A Comparative Perspective: Understanding Substituent Effects

To better understand the fragmentation of 4-methoxy-3-nitro-1H-pyrazole, it is instructive to compare its predicted behavior with that of simpler, related molecules.

Compound	Key Predicted Fragmentation Pathways	Rationale for Differences
Pyrazole	- Loss of H•- Loss of HCN- N-N bond cleavage with loss of N₂	The absence of substituents leads to a simpler fragmentation pattern dominated by the cleavage of the heterocyclic ring itself.[1]
4-Nitropyrazole	- Loss of NO- Loss of NO₂- Ring cleavage	The nitro group introduces characteristic losses of NO and NO₂, which are expected to be major fragmentation pathways.[6]
4-Methoxypyrazole	- Loss of •CH₃- Loss of CH₂O- Ring cleavage	The methoxy group directs fragmentation towards the loss of a methyl radical or formaldehyde.
4-Methoxy-3-nitro-1H-pyrazole	- Loss of •CH₃- Loss of NO/NO₂- Loss of CH₂O- Ring cleavage with potential rearrangements	The combination of both methoxy and nitro groups leads to a more complex spectrum with competing fragmentation pathways characteristic of both substituents. The position of the substituents will also influence the fragmentation.[2][7]

This comparative analysis highlights how the addition of functional groups dramatically alters the fragmentation landscape, providing a richer dataset for structural elucidation.

Proposed Fragmentation Scheme

The following diagram illustrates the predicted major fragmentation pathways for 4-methoxy-3-nitro-1H-pyrazole.

Caption: Proposed EI mass spectrometry fragmentation pathways for 4-Methoxy-3-nitro-1H-pyrazole.

Experimental Protocol for Mass Spectrometry Analysis

To obtain high-quality mass spectral data for 4-methoxy-3-nitro-1H-pyrazole, the following experimental protocol is recommended.

1. Sample Preparation:

• Dissolve a small amount (approximately 1 mg) of the synthesized and purified 4-methoxy-3-nitro-1H-pyrazole in a suitable volatile solvent (e.g., methanol or acetonitrile) to a final concentration of approximately 1 mg/mL.

• Ensure the sample is fully dissolved and free of any particulate matter.

2. Instrumentation:

• A high-resolution mass spectrometer equipped with an electron ionization (EI) source is recommended for accurate mass measurements and determination of elemental compositions of the fragment ions.

• The mass spectrometer can be coupled with a gas chromatograph (GC-MS) for sample introduction if the compound is sufficiently volatile and thermally stable, or a direct insertion probe can be used.

3. Mass Spectrometer Settings:

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV (standard for library matching and inducing fragmentation)

• Ion Source Temperature: 200-250 °C (optimize to prevent thermal degradation)

• Mass Range: m/z 40-400 (to cover the molecular ion and expected fragments)

• Scan Rate: 1-2 scans/second

4. Data Acquisition and Analysis:

• Acquire the mass spectrum and identify the molecular ion peak.

• Analyze the fragmentation pattern, identifying the major fragment ions and their relative abundances.

• Propose fragmentation pathways based on the observed mass differences between the molecular ion and the fragment ions, supported by established fragmentation rules for nitro and methoxy compounds.

• If using a high-resolution instrument, determine the elemental composition of the key ions to confirm the proposed fragmentation mechanisms.

Caption: Experimental workflow for the mass spectrometric analysis of 4-Methoxy-3-nitro-1H-pyrazole.

Conclusion

While a definitive experimental mass spectrum for 4-methoxy-3-nitro-1H-pyrazole is not yet publicly available, this guide provides a robust, evidence-based prediction of its fragmentation behavior. By understanding the characteristic losses associated with the methoxy and nitro functional groups, and the inherent fragmentation patterns of the pyrazole core, researchers can confidently approach the structural elucidation of this and similar novel compounds. The provided experimental protocol offers a clear roadmap for obtaining high-quality data to validate these predictions and further enrich our understanding of fragmentation mechanisms in substituted heterocyclic systems.

References

• Mass spectrometry of N-[5,5-dimethyl-2(5H)-thienyliden]amines and N-(1-thiaspiro[4.5 - Arkivoc.

• Nishiwaki, T. (1967). Electron-impact induced fragmentations of pyrazoles. Journal of the Chemical Society B: Physical Organic, 885-888.

• Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99.

• OChemSimplified. (2016, September 15). Mass Spectrometry: Fragmentation Mechanisms [Video]. YouTube.

• Santos, V. G., et al. (2019). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. In Gas Chromatography. IntechOpen.

• Indira Gandhi National Open University. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. eGyanKosh.

• Brbot-Saranovic, A., & Katusin-Razem, B. (1993). Mass Spectrometric Investigation of Some Pyronylpyrazole Derivatives. Journal of Heterocyclic Chemistry, 30(1), 265-268.

• Kleiziene, N., et al. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. Molbank, 2009(4), M639.

• Chem Help ASAP. (2022, November 22). common fragmentation mechanisms in mass spectrometry [Video]. YouTube.

• University of Arizona. (n.d.). Interpretation of mass spectra.

• Zhang, Y., et al. (2020). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules, 25(10), 2414.

• Z.V.I. Popović, et al. (1975). Fragmentation mechanisms in mass spectrometry. Journal of Chemical Education, 52(1), 47. doi/pdf/10.1021/ed052p47.2)

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Benchmarking Reference Standards for 4-Methoxy-3-nitro-1H-pyrazole: A Comparative Analytical Guide

Executive Summary

4-Methoxy-3-nitro-1H-pyrazole is a critical heterocyclic building block, often utilized in the synthesis of kinase inhibitors and high-energy materials. However, its amphoteric nature and the strong UV chromophore of the nitro group create a common analytical trap: HPLC purity (Area %) often significantly overestimates the true mass balance purity.

This guide compares the two prevailing approaches for establishing a reference standard for this molecule:

• Vendor Certificate of Analysis (CoA): Relying on commercial "98%" label claims based on HPLC-UV.

• In-House Primary Standardization (qNMR): Establishing a certified potency using Quantitative NMR (qNMR) against a NIST-traceable internal standard.

Part 1: The Analytical Challenge

Chemical Profile & Pitfalls

• Acidity (pKa ~9-10): The pyrazole N-H proton is acidic. In basic mobile phases, it deprotonates, causing peak tailing or retention time shifts.

• UV Bias: The nitro group (-NO2) at position 3 has a high molar extinction coefficient at standard detection wavelengths (254 nm). This suppresses the signal of non-UV active impurities (like inorganic salts from synthesis), leading to inflated purity values in chromatographic methods.

• Isomerism: It is easily confused with 3-Methoxy-4-nitro-1H-pyrazole. Definitive structural elucidation is required before any quantitative work.

Comparative Overview: Commercial vs. Validated Standards

Feature	Option A: Commercial Vendor Standard	Option B: In-House qNMR Standard (Recommended)
Primary Metric	HPLC Area % (UV detection)	Weight % (Proton counting)
Traceability	Often breaks at the vendor's lot	Traceable to NIST/BIPM via Internal Standard
Water/Solvent	Frequently unquantified or "Loss on Drying"	Explicitly quantified in mass balance
Risk	High: May contain 5-10% inorganic salts invisible to UV.	Low: Absolute purity established independent of chromophores.
Cost	Low ($)	Medium ( ) - Requires NMR time + CRM Internal Std.

Part 2: Experimental Protocol (The "Gold Standard")

Method: Quantitative NMR (qNMR) Qualification

This protocol establishes a Primary Reference Standard for 4-Methoxy-3-nitro-1H-pyrazole, compliant with USP <761> and ICH Q2(R2) guidelines.

1. Reagents & Equipment

• Analyte: 4-Methoxy-3-nitro-1H-pyrazole (Recrystallized, dried).

• Internal Standard (IS): Maleic Acid (TraceCERT® or equivalent, >99.9% purity), chosen for its stability and distinct singlet at ~6.3 ppm in DMSO-d6, avoiding overlap with the pyrazole/methoxy signals.

• Solvent: DMSO-d6 (99.9% D) + 0.03% TMS.

• Instrument: 400 MHz NMR or higher (600 MHz preferred for baseline separation).

2. Sample Preparation (Gravimetric)

• Step 1: Weigh exactly 10.0 mg (±0.01 mg) of the Analyte into a vial.

• Step 2: Weigh exactly 10.0 mg (±0.01 mg) of Maleic Acid (IS) into the same vial.

• Step 3: Dissolve in 1.0 mL DMSO-d6. Vortex until fully dissolved.

• Step 4: Transfer 600 µL to a precision NMR tube.

3. Acquisition Parameters (Critical for Quantitation)

• Pulse Angle: 90°

• Relaxation Delay (D1): 60 seconds (Must be > 5 × T1 of the slowest relaxing proton).

• Scans (NS): 16 or 32 (to achieve S/N > 250:1).

• Temperature: 298 K (Controlled).

4. Calculation

Calculate the potency (

) using the following equation:

Where:

• = Integral area
• = Number of protons (Methoxy = 3, Maleic Acid = 2)
• = Molar Mass
• = Weight taken
• = Purity (as decimal)

Part 3: Comparative Data Analysis

The following table illustrates a typical discrepancy found when characterizing this specific nitro-pyrazole.

Case Study: Lot #XYZ-123

Test Method	Result	Interpretation
HPLC-UV (254 nm)	99.2% (Area)	Misleading. The nitro group dominates the absorption. Inorganic salts from the nitration step are invisible.
GC-MS	98.8% (Area)	Better, but thermally unstable nitro groups can degrade in the injector, complicating quantitation.
qNMR (vs Maleic Acid)	94.1% (w/w)	The Truth. The sample contains ~4% inorganic salts and ~1% residual water/solvent not seen by HPLC.
Water (Karl Fischer)	0.8%	Confirms minor moisture contribution.

Part 4: Qualification Workflow (Visualization)

The following diagram outlines the decision logic for qualifying the reference standard, ensuring compliance with ICH Q7 guidelines for Key Starting Materials.

Caption: Decision tree for establishing a Primary Reference Standard. Note the divergence between chromatographic purity (Method A) and absolute qNMR purity (Method B).

References

• ICH Q2(R2): Validation of Analytical Procedures. International Council for Harmonisation. (2023).[1] Guideline on validation methodology and terminology.[Link]

• BIPM. Quantitative NMR (qNMR). Bureau International des Poids et Mesures. Metrological traceability of organic compounds.[Link]

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Verifying the Melting Point of 4-Methoxy-3-nitro-1H-pyrazole: A Comparative and Methodological Guide

For the modern researcher, the accurate characterization of a novel compound is a foundational pillar of scientific integrity. The melting point, a seemingly simple physical constant, serves as a critical first indicator of purity and identity. This guide provides a comprehensive framework for the verification of the melting point of 4-Methoxy-3-nitro-1H-pyrazole, a substituted nitropyrazole of interest in drug discovery and development. In the absence of extensive published data for this specific molecule, this guide emphasizes robust experimental methodology, comparative analysis with structurally related compounds, and the scientific rationale behind each step.

The Significance of Substituent Effects on Pyrazole Melting Points: A Comparative Overview

The melting point of a crystalline solid is dictated by the strength of its crystal lattice, which is in turn influenced by intermolecular forces such as hydrogen bonding, dipole-dipole interactions, and van der Waals forces. The introduction of different functional groups to the pyrazole ring can significantly alter these forces, leading to substantial variations in melting points.

To establish a reasonable expectation for the melting point of 4-Methoxy-3-nitro-1H-pyrazole, it is instructive to compare it with known, structurally similar pyrazole derivatives.

Compound Name	Structure	Reported Melting Point (°C)	Key Structural Features Affecting Melting Point
4-Nitro-1H-pyrazole	A pyrazole ring with a nitro group at the 4-position.	160-164	The nitro group is strongly electron-withdrawing and can participate in dipole-dipole interactions. The N-H bond allows for hydrogen bonding.
3-Methyl-4-nitro-1H-pyrazole	A methyl group is added at the 3-position.	131-134	The methyl group is weakly electron-donating and can slightly alter the crystal packing.
4-Bromo-3-methoxy-1-phenyl-1H-pyrazole	A phenyl group at the 1-position, a methoxy group at the 3-position, and a bromine atom at the 4-position.	Not specified, but a solid at room temperature.	The bulky phenyl group will significantly impact crystal packing. The methoxy group can act as a hydrogen bond acceptor.
N-substituted 3,4- and 3,5-dinitropyrazoles	Various alkyl and allyl groups on the nitrogen.	-60.2 to -38.6	The absence of the N-H bond prevents hydrogen bonding, and the flexible N-substituents disrupt efficient crystal packing, leading to very low melting points.

Note: The melting points are sourced from various chemical suppliers and publications and should be considered as reference values.

Based on this comparative data, the presence of both a nitro group (electron-withdrawing) and a methoxy group (electron-donating) on the pyrazole ring of 4-Methoxy-3-nitro-1H-pyrazole suggests a melting point that will be influenced by a complex interplay of dipole-dipole interactions and potential hydrogen bonding (if the N-H is present and accessible). The lack of a bulky substituent on the nitrogen would suggest a higher melting point than the N-substituted dinitropyrazoles.

Experimental Determination of Melting Point: A Dual-Method Approach for Self-Validation

To ensure the accuracy and reliability of the melting point determination, a two-pronged experimental approach is recommended: the traditional capillary method and the more quantitative Differential Scanning Calorimetry (DSC).

Method 1: Capillary Melting Point Determination

This is a widely used and accessible method for determining the melting range of a compound.[1]

• Sample Preparation:

  • Ensure the sample of 4-Methoxy-3-nitro-1H-pyrazole is a fine, dry powder.[2] If necessary, gently crush any larger crystals.

  • Pack the dry sample into a capillary tube to a height of 2-3 mm.[3]

• Instrument Calibration:

  • Before measuring the sample, it is crucial to calibrate the melting point apparatus using certified reference standards with melting points that bracket the expected melting point of the sample.[4]

  • A calibration curve of the observed melting point versus the certified melting point should be generated to correct for any instrumental bias.

• Measurement:

  • Place the packed capillary tube into the heating block of the apparatus.

  • Heat the sample rapidly to a temperature approximately 15-20°C below the expected melting point.

  • Then, decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium.[3]

  • Record the temperature at which the first droplet of liquid is observed (the onset of melting) and the temperature at which the last solid particle melts (the completion of melting). This range is the melting point of the sample.

• Interpretation of Results:

  • A sharp melting range (typically 0.5-2°C) is indicative of a pure compound.

  • A broad melting range suggests the presence of impurities, which disrupt the crystal lattice and cause the substance to melt at a lower temperature and over a wider range.[1]

Method 2: Differential Scanning Calorimetry (DSC)

DSC is a powerful thermal analysis technique that measures the heat flow into or out of a sample as a function of temperature.[5][6] It provides a more quantitative measure of the melting process.

• Sample Preparation:

  • Accurately weigh a small amount of the 4-Methoxy-3-nitro-1H-pyrazole sample (typically 1-5 mg) into an aluminum DSC pan.

  • Seal the pan hermetically.

• Instrument Calibration:

  • Calibrate the DSC instrument for both temperature and enthalpy using a certified indium standard.

• Measurement:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Heat the sample at a controlled rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen).

  • The instrument will record the differential heat flow between the sample and the reference.

• Data Analysis:

  • The melting of the sample will appear as an endothermic peak on the DSC thermogram.

  • The onset temperature of the peak is typically reported as the melting point.

  • The peak temperature and the enthalpy of fusion (the area under the peak) can also be determined, providing additional information about the thermal properties of the compound.

The Critical Role of Purity and Polymorphism

When verifying the melting point of a compound like 4-Methoxy-3-nitro-1H-pyrazole, it is essential to consider two key factors that can significantly influence the results: impurities and polymorphism.

The Effect of Impurities

Impurities disrupt the regular crystalline lattice of a solid, which lowers the energy required to break the intermolecular forces.[7] This leads to two observable effects:

• Melting Point Depression: The melting point of an impure compound will be lower than that of the pure substance.[7]

• Melting Range Broadening: The melting process will occur over a wider temperature range.

Therefore, if the experimentally determined melting point is lower and broader than expected, it may indicate the presence of residual solvents, starting materials, or by-products from the synthesis.

The Phenomenon of Polymorphism

Polymorphism is the ability of a solid material to exist in two or more crystalline forms that have different arrangements and/or conformations of the molecules in the crystal lattice.[8] Different polymorphs of the same compound can have different physical properties, including:

• Melting point

• Solubility

• Stability

It is possible that 4-Methoxy-3-nitro-1H-pyrazole could exist in more than one polymorphic form, depending on the conditions of its synthesis and crystallization. If different batches of the compound exhibit different melting points, polymorphism should be investigated using techniques such as X-ray powder diffraction (XRPD).

Conclusion: A Framework for Confident Verification

Verifying the melting point of 4-Methoxy-3-nitro-1H-pyrazole requires a systematic and rigorous approach. By combining a comparative analysis with structurally related compounds, employing both capillary and DSC methods for experimental determination, and being mindful of the potential influences of impurities and polymorphism, researchers can confidently establish and validate this critical physical property. This multi-faceted approach not only ensures the accuracy of the data but also provides a deeper understanding of the physicochemical nature of the compound, which is invaluable for its application in drug development and other scientific endeavors.

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Safety & Regulatory Compliance

Navigating the Disposal of 4-Methoxy-3-nitro-1H-pyrazole: A Guide for Laboratory Professionals

In the fast-paced environment of drug discovery and development, the synthesis of novel chemical entities is a daily occurrence. With this innovation comes the critical responsibility of safe handling and disposal of all chemical waste. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 4-methoxy-3-nitro-1H-pyrazole, a heterocyclic compound whose disposal procedure demands careful consideration due to its structural motifs. While a specific Safety Data Sheet (SDS) for this exact molecule may not be readily available, by analyzing its constituent parts—a pyrazole ring, a methoxy group, and a nitro group—we can establish a robust and safe disposal plan grounded in established chemical safety principles.

Hazard Assessment: Understanding the 'Why' Behind the Procedure

The disposal protocol for any chemical begins with a thorough understanding of its potential hazards. The structure of 4-methoxy-3-nitro-1H-pyrazole contains two key features that dictate its handling and disposal: the pyrazole ring and the nitro group.

• Pyrazole Derivatives: Pyrazole and its derivatives are widely used in pharmaceuticals and agrochemicals. While many have low toxicity, some can be harmful if swallowed or come into contact with skin, and can cause serious eye irritation.[1]

• Nitroaromatic Compounds: The presence of a nitro group on an aromatic ring is a significant safety consideration. Nitroaromatic compounds are often toxic and mutagenic.[1] Furthermore, poly-nitro-aromatic compounds are known for their explosive potential, especially when dry.[2][3] While 4-methoxy-3-nitro-1H-pyrazole is mono-nitrated, it is prudent to treat it with the caution afforded to potentially reactive or explosive substances.[2][3]

Inference-Based Hazard Profile:

Based on data from structurally similar compounds, we can anticipate the following hazard profile for 4-methoxy-3-nitro-1H-pyrazole:

Hazard Class	Anticipated Hazard	Rationale
Acute Toxicity (Oral)	Harmful if swallowed	Based on general toxicity of some pyrazole derivatives.[1]
Skin Corrosion/Irritation	Causes skin irritation	Common hazard for functionalized aromatic compounds.[1]
Serious Eye Damage/Irritation	Causes serious eye irritation	A frequent characteristic of similar chemical structures.[1]
Reactivity/Explosivity	Potentially explosive when dry or heated	A key characteristic of nitro-containing organic compounds.[2][3]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 4-methoxy-3-nitro-1H-pyrazole for disposal, the following personal protective equipment (PPE) is mandatory:

• Eye Protection: Chemical safety goggles are essential. If there is a splash risk, a face shield should also be worn over the goggles.

• Hand Protection: Chemically resistant gloves, such as nitrile gloves, are required. Ensure gloves are inspected for any signs of degradation before use.

• Body Protection: A flame-retardant laboratory coat must be worn and fully fastened.

• Respiratory Protection: While not typically required for handling small quantities in a well-ventilated area, a respirator may be necessary if there is a risk of generating dust or aerosols.

Disposal Workflow: A Step-by-Step Protocol

The following workflow provides a systematic approach to the disposal of 4-methoxy-3-nitro-1H-pyrazole, from waste generation to final collection.

Caption: Disposal workflow for 4-methoxy-3-nitro-1H-pyrazole.

Detailed Protocol:

Step 1: Waste Segregation

Immediately upon generation, segregate waste containing 4-methoxy-3-nitro-1H-pyrazole. Do not mix it with other chemical waste streams.[4] This is crucial to prevent unintended and potentially dangerous reactions.

Step 2: Containerization

• Solid Waste:

  • Collect solid 4-methoxy-3-nitro-1H-pyrazole waste in a dedicated, robust container made of high-density polyethylene (HDPE) or glass.

  • If the compound is dry, it is advisable to wet it with a small amount of a suitable solvent (e.g., water, if compatible, or the reaction solvent) to reduce the risk of dust formation and potential for explosion due to friction or static discharge.[3]

  • Securely close the container.

• Liquid Waste (Solutions):

  • Collect solutions containing 4-methoxy-3-nitro-1H-pyrazole in a dedicated, leak-proof liquid waste container.

  • Ensure the container material is compatible with the solvent used.

  • Leave adequate headspace (at least 10%) to allow for vapor expansion.

Step 3: Labeling

Proper labeling is a regulatory requirement and a critical safety measure.[4] The waste container must be clearly labeled with:

• The words "Hazardous Waste"

• The full chemical name: "4-methoxy-3-nitro-1H-pyrazole"

• A clear indication of the potential hazards: "Reactive/Potentially Explosive," "Irritant"

• The date of accumulation.

Step 4: Interim Storage

Store the labeled waste container in a designated hazardous waste storage area. This area should be:

• Well-ventilated.

• Away from heat sources and direct sunlight.

• Segregated from incompatible materials such as strong acids, bases, and reducing agents.[5]

Step 5: Final Disposal

The ultimate disposal of 4-methoxy-3-nitro-1H-pyrazole must be handled by a licensed hazardous waste disposal company.[6]

• Do not attempt to dispose of this chemical down the drain or in regular trash.[7] This is environmentally irresponsible and illegal in most jurisdictions.

• Contact your institution's Environmental Health and Safety (EHS) office to arrange for a scheduled waste pickup.

• Complete all required waste disposal forms and documentation accurately.

Spill Management and Decontamination

In the event of a spill, immediate and appropriate action is necessary.

Spill Cleanup Protocol:

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated.

• PPE: Don the appropriate PPE as described in Section 2.

• Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

• Cleanup:

  • For solid spills, carefully sweep the material into a designated waste container. Avoid generating dust.

  • For contained liquid spills, carefully collect the absorbent material and place it in the hazardous waste container.

• Decontamination:

  • Decontaminate the spill area with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water.

  • Collect all cleanup materials (gloves, absorbent pads, etc.) in the hazardous waste container.

• Label and Dispose: Seal, label, and dispose of the waste container as described in Section 3.

Equipment Decontamination:

Any laboratory equipment that has come into contact with 4-methoxy-3-nitro-1H-pyrazole must be thoroughly decontaminated before reuse or disposal.

• Initial Rinse: Rinse the equipment with a suitable solvent to remove the bulk of the chemical residue. Collect this rinsate as hazardous waste.

• Wash: Wash the equipment with soap and water.

• Final Rinse: Perform a final rinse with deionized water.

• Drying: Allow the equipment to air dry completely.

Conclusion: A Culture of Safety

The proper disposal of 4-methoxy-3-nitro-1H-pyrazole is not merely a procedural task but a reflection of a laboratory's commitment to safety and environmental stewardship. By understanding the inherent hazards of the molecule, adhering to a systematic disposal protocol, and being prepared for potential spills, researchers can ensure that their innovative work does not come at the cost of safety or environmental integrity. Always consult your institution's specific waste disposal guidelines and EHS professionals for any questions or concerns.

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